Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

• CAS: 1113049-82-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is a substituted aromatic compound of significant interest in medicinal chemistry. With the Chemical Abstracts Service (CAS) number 1113049-82-3, this molecule serves as a crucial intermediate in the synthesis of advanced pharmaceutical agents. Notably, it is a key building block in the production of Albaconazole, a broad-spectrum triazole antifungal agent.[1] The strategic arrangement of its functional groups—a chloro, a hydroxyl, a nitro, and a methyl ester group on a benzene ring—provides a unique chemical scaffold for the construction of more complex molecular architectures. This guide offers a comprehensive analysis of its molecular structure, physicochemical properties, a plausible synthetic route, and its pivotal role in drug development.

Molecular Structure and Physicochemical Properties

The molecular structure of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is characterized by a benzene ring substituted with four different functional groups. The interplay of the electronic effects of these substituents governs the molecule's reactivity and its spectral properties. The nitro group at position 2 and the methyl ester at position 1 are strong electron-withdrawing groups, which deactivate the aromatic ring towards electrophilic substitution. Conversely, the hydroxyl group at position 5 is a potent activating group, while the chloro group at position 4 is a deactivating group, with both directing electrophilic attack to ortho and para positions.

Property	Value
IUPAC Name	methyl 4-chloro-5-hydroxy-2-nitrobenzoate
CAS Number	1113049-82-3
Molecular Formula	C₈H₆ClNO₅
Molecular Weight	231.59 g/mol

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the two aromatic protons and the methyl ester protons. The aromatic protons, being on a highly substituted and electron-deficient ring, would appear in the downfield region. The proton at C6 (ortho to the hydroxyl group) would likely be a singlet, while the proton at C3 (ortho to the nitro group) would also be a singlet. The methyl protons of the ester group will appear as a singlet further upfield.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide detailed information about the carbon framework. The carbonyl carbon of the ester group is expected to have a chemical shift in the range of 160-170 ppm. The aromatic carbons will show a wide range of chemical shifts due to the diverse electronic environments created by the substituents. The carbon bearing the nitro group (C2) and the carbon bearing the hydroxyl group (C5) are expected to be significantly influenced. The methyl carbon of the ester group will appear at a characteristic upfield chemical shift.

Infrared (IR) Spectroscopy

The IR spectrum of this molecule would display characteristic absorption bands for each functional group, providing a vibrational fingerprint.

• O-H Stretch: A broad absorption band is expected in the region of 3200-3600 cm⁻¹ due to the hydroxyl group.

• C-H Stretch (Aromatic): A weak to medium absorption band will appear around 3000-3100 cm⁻¹.[5]

• C=O Stretch (Ester): A strong absorption band is anticipated in the range of 1720-1740 cm⁻¹.

• NO₂ Stretches: Two strong absorption bands are characteristic of the nitro group: an asymmetric stretch between 1500-1550 cm⁻¹ and a symmetric stretch between 1300-1350 cm⁻¹.[4][6]

• C=C Stretch (Aromatic): Medium to weak absorption bands will be present in the 1450-1600 cm⁻¹ region.[5]

• C-O Stretch (Ester and Phenol): Strong bands are expected in the 1000-1300 cm⁻¹ region.

• C-Cl Stretch: A medium to strong absorption will be observed in the 600-800 cm⁻¹ range.

Synthesis and Reactivity

A specific, documented synthesis for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is not prevalent in the literature. However, a plausible and chemically sound synthetic route can be proposed based on established organic chemistry principles.

Proposed Synthetic Pathway

A logical starting material for the synthesis is 4-chloro-3-hydroxybenzoic acid. The synthesis would proceed in two key steps: nitration followed by esterification.

Caption: Proposed two-step synthesis of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

The initial step involves the electrophilic aromatic substitution (nitration) of 4-chloro-3-hydroxybenzoic acid. The directing effects of the existing substituents are crucial for determining the position of the incoming nitro group. The hydroxyl group is a strong activating ortho-, para-director, the chloro group is a deactivating ortho-, para-director, and the carboxylic acid group is a deactivating meta-director. The powerful activating effect of the hydroxyl group will primarily govern the regioselectivity, directing the nitration to the positions ortho and para to it. Of these, the position ortho to the hydroxyl group and meta to the carboxylic acid is sterically and electronically favored.

Experimental Protocol: Nitration

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, dissolve 4-chloro-3-hydroxybenzoic acid in concentrated sulfuric acid. Cool the mixture to 0-5°C in an ice-salt bath.

• Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, while keeping the mixture cool.

• Addition: Slowly add the nitrating mixture dropwise to the solution of the starting material, maintaining the temperature between 0-10°C.[7]

• Reaction: After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice to precipitate the crude product.

• Purification: The crude 4-chloro-5-hydroxy-2-nitrobenzoic acid can be purified by recrystallization.

The second step is the conversion of the carboxylic acid to a methyl ester via Fischer esterification. This is an acid-catalyzed reaction with an excess of methanol, which also serves as the solvent.[8]

Experimental Protocol: Esterification

• Reaction Setup: In a round-bottom flask, dissolve the 4-chloro-5-hydroxy-2-nitrobenzoic acid in an excess of anhydrous methanol.

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the solution.

• Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction by TLC until the starting material is consumed.

• Work-up: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate solution).

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Application in the Synthesis of Albaconazole

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is a valuable intermediate in the synthesis of Albaconazole, a third-generation triazole antifungal agent.[9] Albaconazole is effective against a broad range of fungal pathogens.[10] The structure of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate provides the necessary chemical handles for the elaboration into the complex quinazolinone core of the Albaconazole molecule.

Caption: Role of the topic compound as an intermediate in Albaconazole synthesis.

Conclusion

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is a polysubstituted aromatic compound with a molecular architecture that is both challenging to synthesize and highly valuable for the preparation of complex drug molecules. Its structure, characterized by a unique combination of electron-withdrawing and donating groups, dictates its chemical reactivity and provides multiple sites for further functionalization. Understanding the molecular properties and synthetic pathways of this key intermediate is essential for researchers and professionals engaged in the development of new antifungal therapies and other areas of medicinal chemistry.

References

Sources

• 1. researchgate.net [researchgate.net]
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• 3. Data on GC/MS elution profile, 1H and 13C NMR spectra of 1-, 3-, and 6-Nitrobenzo[a]pyrenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Synthesis Pathway of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Executive Summary

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS No. 1113049-82-3) is a highly specialized nitroaromatic building block ([1]). It serves as a pivotal intermediate in the total synthesis of Albaconazole, a potent, third-generation triazole antifungal agent designed to inhibit fungal lanosterol 14-α-demethylase ([2], [3]). This technical whitepaper details the robust, two-step synthetic pathway starting from 4-chloro-3-hydroxybenzoic acid, emphasizing the mechanistic rationale, regiocontrol, and self-validating experimental protocols required for high-yield pharmaceutical manufacturing.

Retrosynthetic Analysis & Pathway Rationale

The construction of the highly functionalized benzene ring of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate requires precise control over electrophilic aromatic substitution. As a Senior Application Scientist, it is critical to understand the causality behind the sequence of operations:

• Causality of Step Sequence: Esterification of the starting material, 4-chloro-3-hydroxybenzoic acid, must precede nitration. If nitration were performed on the free carboxylic acid, the strongly acidic and oxidative conditions (HNO₃/H₂SO₄) could trigger unwanted decarboxylation. Converting the acid to a methyl ester dampens the electron-withdrawing nature of the moiety, stabilizing the ring for a controlled nitration ([4]).

• Regioselectivity Logic: In the intermediate Methyl 4-chloro-3-hydroxybenzoate, the hydroxyl (-OH) group is strongly activating and ortho/para directing. The ester (-COOMe) and chloro (-Cl) groups are deactivating. The -OH group dictates the orientation of the incoming nitronium ion (NO₂⁺). Position 6 (para to the -OH group) is sterically favored over Position 2 (ortho to both -OH and -COOMe). Nitration at Position 6 yields the target compound, which, upon IUPAC priority re-numbering, is designated as Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

Two-step synthetic workflow from starting material to Albaconazole integration.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems, incorporating In-Process Controls (IPC) to ensure chemical integrity at each node.

Protocol A: Esterification to Methyl 4-chloro-3-hydroxybenzoate

Objective: Protect the carboxyl group and modulate ring electron density.

• Reaction Setup: Charge a dry 1L round-bottom flask with 4-chloro-3-hydroxybenzoic acid (100 g, 0.58 mol) and anhydrous methanol (500 mL).

• Catalysis: Slowly add concentrated sulfuric acid (5 mL, 0.09 mol) dropwise. Causality: H₂SO₄ acts as a proton source to activate the carbonyl carbon, lowering the activation energy for nucleophilic attack by methanol.

• Execution: Heat the mixture to reflux (approx. 65 °C) for 12 hours.

• Self-Validation (IPC): Withdraw a 0.5 mL aliquot, neutralize with NaHCO₃, and extract into ethyl acetate. Analyze via HPLC (C18 column, MeCN:H₂O gradient). The reaction is deemed complete when unreacted starting material is <1.0%.

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Dilute the residue with ethyl acetate (600 mL) and wash sequentially with saturated aqueous NaHCO₃ (to remove unreacted acid and catalyst) and brine. Dry over anhydrous Na₂SO₄ and concentrate to yield a pale-white solid.

Protocol B: Regioselective Nitration to Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Objective: Introduce the nitro group para to the hydroxyl moiety.

• Reaction Setup: In a 1L three-neck flask equipped with a mechanical stirrer and internal thermometer, dissolve Methyl 4-chloro-3-hydroxybenzoate (100 g, 0.53 mol) in concentrated H₂SO₄ (400 mL). Cool the solution to 0–5 °C using an ice-salt bath. Causality: Low temperature suppresses the formation of dinitro byproducts and oxidative degradation of the phenol ring.

• Nitronium Generation: In a separate addition funnel, prepare a nitrating mixture of 68% HNO₃ (36 mL, 0.56 mol) and concentrated H₂SO₄ (100 mL).

• Execution: Add the nitrating mixture dropwise over 1.5 hours, maintaining the internal temperature strictly below 5 °C. Stir for an additional 2 hours at 0–5 °C.

• Self-Validation (IPC): Quench a micro-aliquot in ice water, extract with ethyl acetate, and analyze via TLC (Hexane:EtOAc 7:3). The product spot (R_f ~0.4) should dominate, with complete disappearance of the starting material (R_f ~0.5).

• Workup: Pour the reaction mixture slowly onto 2 kg of crushed ice with vigorous mechanical stirring. The target compound precipitates immediately. Filter the dark yellow solid, wash with cold distilled water until the filtrate is pH neutral, and dry under vacuum at 45 °C ([2]).

Electrophilic aromatic substitution mechanism detailing regioselective nitration.

Quantitative Data & Yield Optimization

The table below summarizes the optimized reaction parameters and expected quantitative outcomes for the two-step synthesis.

Synthesis Step	Reagents / Catalyst	Temp (°C)	Time (h)	Avg. Yield (%)	Purity (HPLC)	Appearance
1. Esterification	MeOH, H₂SO₄ (cat)	65	12	92 - 95	> 98.0%	Pale-white solid
2. Nitration	HNO₃, H₂SO₄	0 - 5	3.5	85 - 88	> 97.5%	Dark yellow solid

Downstream Application: Albaconazole Integration

Once Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is isolated, it undergoes catalytic hydrogenation (e.g., Pd/C, H₂) to reduce the nitro group to an amine, yielding Methyl 2-amino-4-chloro-5-hydroxybenzoate ([5]). This anthranilic acid derivative is subsequently reacted with formamidine or a similar cyclizing agent to construct the quinazolinone core. The stereoselective attachment of the triazole and difluorophenyl moieties completes the synthesis of Albaconazole ([3]).

References

• Pharmaffiliates. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | Chemical Name". Pharmaffiliates. URL:[Link]

• US Patent Office. "US8519176B1 - Process for preparation of substituted P-aminophenol". Google Patents.

Sources

• 1. 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | CAS No- 1113049-82-3 | NA [chemicea.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US8519176B1 - Process for preparation of substituted P-aminophenol - Google Patents [patents.google.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Whitepaper: Physicochemical Profiling and Safety Operations for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Executive Summary

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS 1113049-82-3) is a densely functionalized aromatic ester fundamentally utilized as an intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), most notably Albaconazole—a potent triazole antifungal and neuroprotectant[1]. The molecule’s architecture—featuring a methyl ester, a phenolic hydroxyl, a chlorine atom, and a nitro group—creates a highly electrophilic core. While this reactivity is synthetically desirable, it translates into severe occupational hazards, including serious eye damage, skin sensitization, and profound aquatic toxicity[2]. This whitepaper synthesizes standard safety metrics into an applied, mechanistic guide for drug development professionals.

Physicochemical Profiling and Stability

The safe handling of any reactive intermediate begins with a rigorous understanding of its physical properties. The presence of the strongly electron-withdrawing nitro group ortho to the ester and para to the chloro substituent significantly modulates the pKa of the phenolic hydroxyl group, rendering it more acidic and susceptible to oxidation than an unfunctionalized phenol.

Property	Quantitative Value / Specification
CAS Number	1113049-82-3[1]
Molecular Formula	C₈H₆ClNO₅[3]
Molecular Weight	231.59 g/mol [1]
Appearance	Dark Yellow Solid[1]
Storage Temperature	Room temperature[4]
Atmosphere	Inert atmosphere (Argon/Nitrogen)[4]
UN Classification	UN 3077, Class 9, Packing Group III[2]

Causality of Storage Conditions: The compound must be stored in an amber vial under an inert atmosphere[1][4]. Ambient moisture can initiate slow hydrolysis of the methyl ester, while atmospheric oxygen and UV light can induce oxidative degradation of the electron-rich phenolic moiety, leading to the formation of reactive quinone byproducts that compromise downstream synthetic yields.

Mechanistic Toxicology and Hazard Assessment

Understanding the why behind GHS hazard statements is critical for proactive risk mitigation. The hazards associated with this compound are a direct consequence of its molecular structure[2].

GHS Code	Hazard Statement	Mechanistic Rationale
H302	Harmful if swallowed	The compound's lipophilicity allows rapid gastrointestinal absorption. Once systemic, the nitro group can undergo enzymatic reduction to reactive nitroso intermediates, inducing cellular oxidative stress.
H315	Causes skin irritation	The acidic phenolic hydroxyl group and electrophilic aromatic core disrupt the lipid bilayer of the stratum corneum, leading to localized inflammation and barrier degradation.
H317	May cause an allergic skin reaction	Acts as a potent hapten. The highly electron-deficient aromatic ring readily undergoes Nucleophilic Aromatic Substitution (SₙAr) with nucleophilic residues (e.g., cysteine) on epidermal proteins, triggering a T-cell mediated immune response.
H318	Causes serious eye damage	Causes rapid, irreversible cross-linking with corneal proteins due to the compound's high electrophilicity, exacerbated by the localized pH drop from the acidic phenol group.
H410	Very toxic to aquatic life with long lasting effects	The strong carbon-chlorine bond and the nitro group confer significant resistance to microbial degradation, leading to environmental persistence and bioaccumulation in aquatic lipid compartments.

Self-Validating Experimental Protocols for Safe Handling

To ensure absolute safety and reproducibility during API synthesis, standard operating procedures must be replaced with self-validating workflows. The following protocol governs the preparation of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate solutions.

Protocol: Anhydrous Reagent Preparation & Handling

Step 1: Atmospheric Validation

• Action: Purge the Schlenk flask or dedicated powder-handling isolator with high-purity Argon.

• Causality: Prevents oxidative degradation of the phenol group.

• Validation: Utilize an inline oxygen sensor to confirm ambient O₂ levels are strictly < 5 ppm before exposing the solid to the environment.

Step 2: Electrostatic Mitigation During Transfer

• Action: Weigh the dark yellow solid using anti-static spatulas and a zero-charge ionizer fan.

• Causality: The fine powder morphology presents a severe aerosolization risk (P261), which could lead to inhalation or ocular deposition (H318).

• Validation: Observe the powder behavior on the spatula; if electrostatic clinging or repulsion occurs, increase the ionizer output and allow 60 seconds for charge neutralization before proceeding.

Step 3: Solvent Deoxygenation and Dissolution

• Action: Dissolve the compound in anhydrous, degassed dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Causality: Aprotic solvents prevent base-catalyzed hydrolysis of the methyl ester, preserving the functional group for downstream coupling.

• Validation: Confirm solvent dryness via Karl Fischer titration prior to use (moisture must be < 50 ppm).

Step 4: Post-Handling Decontamination

• Action: Wipe down all contact surfaces with a 5% sodium bicarbonate solution, followed by an isopropanol rinse.

• Causality: Sodium bicarbonate neutralizes the acidic phenol, increasing its aqueous solubility for complete removal.

• Validation: Swab the work area and inspect under a 254 nm UV lamp. The complete absence of fluorescence confirms the successful removal of the highly conjugated aromatic residue.

Exposure Response Workflow

Given the severe risk of irreversible eye damage (H318) and skin sensitization (H317), immediate and targeted response pathways are mandatory[2].

Figure 1: Ocular and dermal exposure response workflow for CAS 1113049-82-3.

Environmental Impact and Disposal

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is classified under UN 3077 as a Class 9 Environmentally Hazardous Substance (Solid, N.O.S.)[2]. The exact structural features that make it a robust synthetic intermediate—the stable carbon-chlorine bond and the electron-withdrawing nitro group—also make it highly recalcitrant to environmental degradation.

In the event of a spill, dry sweeping is strictly prohibited as it generates hazardous dust. The spill must be moistened with a non-reactive solvent (e.g., isopropanol) to suppress aerosolization, collected using absorbent pads, and sealed in chemically compatible, clearly labeled containers for high-temperature incineration by a certified hazardous waste contractor.

References

• Title: 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | Chemical Name Source: Pharmaffiliates URL: [Link]

• Title: 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester, TRC 50 mg Source: Fisher Scientific URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 1113049-82-3|Methyl 4-chloro-5-hydroxy-2-nitrobenzoate|BLD Pharm [bldpharm.com]
• 3. 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester, TRC 50 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
• 4. 1113049-82-3|Methyl 4-chloro-5-hydroxy-2-nitrobenzoate|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Etherification of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Introduction: Strategic Importance of Etherification in Drug Development

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is a highly functionalized aromatic compound, presenting a scaffold with significant potential for modification in the development of novel pharmaceutical agents and agrochemicals. The phenolic hydroxyl group is a key handle for introducing molecular diversity. Its etherification is a fundamental transformation that allows for the modulation of crucial physicochemical properties such as lipophilicity, metabolic stability, and target-binding interactions. This guide provides an in-depth exploration of the etherification of this substrate, focusing on the widely applicable Williamson ether synthesis. We will delve into the mechanistic underpinnings, provide a detailed experimental protocol, and discuss critical parameters for successful and reproducible synthesis.

Mechanistic Insights: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers.[1] It proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism, which involves the reaction of a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) with an organohalide.[1]

Key Mechanistic Steps:

• Deprotonation of the Phenol: The reaction is initiated by the deprotonation of the phenolic hydroxyl group by a suitable base to form a nucleophilic phenoxide ion. The acidity of the phenol is a critical factor in the choice of base. The presence of strong electron-withdrawing groups (the nitro, chloro, and methyl ester groups) on the aromatic ring of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate significantly increases the acidity of the phenolic proton, facilitating its removal.

• Nucleophilic Attack: The resulting phenoxide ion acts as a potent nucleophile, attacking the electrophilic carbon of an alkyl halide (or other suitable electrophile with a good leaving group, such as a tosylate or mesylate).[2]

• Displacement of the Leaving Group: This nucleophilic attack occurs in a concerted fashion, leading to the displacement of the leaving group (typically a halide) and the formation of the new carbon-oxygen bond of the ether.[2]

For a successful Williamson ether synthesis, the alkylating agent should ideally be a primary or methyl halide to favor the SN2 pathway.[3] Secondary and tertiary alkyl halides are more prone to undergo E2 elimination as a competing side reaction in the presence of a strong base like a phenoxide.[3]

Caption: Williamson Ether Synthesis Workflow.

Detailed Experimental Protocol: Williamson Ether Synthesis of Methyl 4-chloro-5-alkoxy-2-nitrobenzoate

This protocol provides a generalized yet detailed procedure for the etherification of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate using a primary alkyl halide.

Materials and Reagents:

• Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Primary Alkyl Halide (e.g., Iodomethane, Ethyl Bromide, Benzyl Bromide)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (1.0 eq).

  • Add anhydrous potassium carbonate (1.5 - 2.0 eq). The use of an excess of this mild base ensures complete deprotonation of the acidic phenol.

  • Add a suitable volume of anhydrous DMF or acetonitrile to dissolve the starting material (a concentration of 0.1-0.5 M is a good starting point). Polar aprotic solvents like DMF and acetonitrile are preferred as they accelerate the SN2 reaction rate.[3]

• Addition of Alkylating Agent:

  • While stirring the suspension, add the primary alkyl halide (1.1 - 1.5 eq) dropwise at room temperature. A slight excess of the alkylating agent helps to drive the reaction to completion.

• Reaction Conditions:

  • Heat the reaction mixture to a temperature between 50-80°C. The optimal temperature will depend on the reactivity of the alkyl halide.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-8 hours).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash sequentially with deionized water and then with brine to remove any remaining DMF and inorganic salts.[3]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Perform the reaction in a well-ventilated fume hood.

• Alkylating agents are often toxic and lachrymatory; handle with care.

• DMF is a skin irritant and can be absorbed through the skin.

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Methyl 4-chloro-5-hydroxy-2-nitrobenzoate	1.0 eq	Limiting reagent
Base (e.g., K₂CO₃)	1.5 - 2.0 eq	Ensures complete deprotonation of the acidic phenol.
Alkylating Agent (Primary Halide)	1.1 - 1.5 eq	A slight excess drives the reaction to completion.
Solvent	Anhydrous DMF or MeCN	Polar aprotic solvents accelerate SN2 reactions.[3]
Temperature	50 - 80°C	Balances reaction rate with potential side reactions.
Reaction Time	2 - 8 hours	Dependent on substrate and temperature; monitor by TLC.

Alternative Etherification Strategies

While the Williamson ether synthesis is a robust and widely used method, other protocols can be considered, particularly for more challenging substrates or to achieve specific stereochemical outcomes.

Mitsunobu Reaction

The Mitsunobu reaction allows for the etherification of alcohols under mild conditions using triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[4] This reaction is particularly useful for the etherification of secondary alcohols as it proceeds with a clean inversion of stereochemistry.[5] For phenols, which are more acidic than typical alcohols, the reaction generally proceeds smoothly.[6]

Key Features:

• Mild Conditions: Typically carried out at or below room temperature.

• Stereochemical Inversion: For chiral secondary alcohols, this method provides a predictable way to invert the stereocenter.

• Broad Scope: A wide variety of nucleophiles can be employed.[4]

Caption: Simplified Mitsunobu Reaction Workflow.

Phase Transfer Catalysis (PTC)

For reactions involving a solid base (like K₂CO₃) and an organic solvent, the reaction rate can sometimes be limited by the poor solubility of the base. Phase transfer catalysis can overcome this limitation.[7] A phase transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide) or a crown ether, facilitates the transfer of the phenoxide anion from the solid or aqueous phase to the organic phase where the alkylating agent resides, thereby accelerating the reaction.[7]

Advantages:

• Increased Reaction Rates: By improving the contact between reactants.

• Milder Reaction Conditions: Often allows for lower reaction temperatures.[7]

• Versatility: Can be applied to a wide range of biphasic reactions.[8]

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low or No Conversion	1. Insufficiently strong base. 2. Inactive alkylating agent. 3. Insufficient temperature or reaction time.	1. While K₂CO₃ is often sufficient for this activated phenol, a stronger base like sodium hydride (NaH) could be used under strictly anhydrous conditions.[2] 2. Check the purity of the alkylating agent; consider using a more reactive halide (I > Br > Cl). 3. Increase the temperature or prolong the reaction time, monitoring by TLC.
Formation of Side Products	1. Elimination (E2) reaction with secondary or tertiary alkyl halides. 2. C-alkylation of the phenoxide.	1. Use a primary or methyl alkyl halide.[3] 2. C-alkylation is less common with this electron-deficient ring but can be minimized by using less polar solvents.
Difficult Purification	1. Residual DMF in the final product. 2. Unreacted starting materials.	1. Ensure thorough washing with water and brine during the work-up. 2. Optimize reaction conditions for full conversion or use column chromatography for purification.

Conclusion

The etherification of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate is a readily achievable transformation that opens up a vast chemical space for analog synthesis in drug discovery and development. The Williamson ether synthesis, owing to its reliability and the activated nature of the substrate, stands as the primary method of choice. By carefully selecting the base, solvent, and alkylating agent, and by diligently monitoring the reaction, researchers can consistently obtain the desired ether products in high yields. Understanding the underlying mechanisms and potential pitfalls, as outlined in these notes, will empower scientists to troubleshoot and optimize these protocols for their specific research needs.

References

• (Note: The provided search results did not contain a direct protocol for the specified molecule, so a general, well-established protocol has been adapted and cited with general principles

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]2]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]1]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]4]

• Hughes, D. L. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2517–2585. Retrieved from [Link]6]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]5]

• Biomedical Research and Therapy. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved from [Link]7]

• MDPI. (2019, October 13). Application of Phase Transfer Catalysis in the Esterification of Organic Acids: The Primary Products from Ring Hydrocarbon Oxidation Processes. Retrieved from [Link]]

• S. K. De. (2004). Phase transfer catalysed esterification of phenols with aliphatic acid chlorides. Journal of the Indian Chemical Society, 81(2), 153-154. Retrieved from [Link]8]

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• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biomedres.us [biomedres.us]
• 8. researchgate.net [researchgate.net]

Application Note: Chemoselective Reduction of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

The reduction of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate to Methyl 2-amino-4-chloro-5-hydroxybenzoate is a critical transformation in the synthesis of active pharmaceutical ingredients (APIs), most notably the neuroprotective antifungal agent Albaconazole[1]. This application note details the mechanistic rationale and provides field-proven, self-validating protocols for achieving this transformation. The primary synthetic challenge is chemoselectivity : reducing the nitro group (-NO₂) to an aniline (-NH₂) without triggering the hydrodehalogenation of the sensitive aryl chloride (-Cl) bond or hydrolyzing the methyl ester[2].

Mechanistic Rationale & Chemoselectivity Challenges

The reduction of an aromatic nitro group to an amine is a six-electron, six-proton process that proceeds sequentially through nitroso (-NO) and hydroxylamine (-NHOH) intermediates[3][4].

In highly functionalized substrates like Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, the choice of reducing agent dictates the success of the reaction. Standard catalytic hydrogenation utilizing Palladium on Carbon (Pd/C) is highly active but lacks chemoselectivity; the palladium surface readily inserts into the C-Cl bond, leading to rapid hydrodehalogenation and the formation of a des-chloro side product[2].

To preserve the aryl chloride, researchers must rely on alternative single-electron transfer (SET) mechanisms or poisoned/selective heterogeneous catalysts:

• The Béchamp Reduction (Iron/Acid): This classical method utilizes zero-valent iron powder. The reaction proceeds via a series of SETs from the iron surface to the nitro group, coupled with protonation from a mild acid (e.g., Acetic Acid or Ammonium Chloride)[3][5]. It is highly chemoselective and leaves aryl halides intact[4].

• Raney Nickel Catalysis: Raney Nickel provides a milder alternative to Pd/C. It effectively reduces nitro groups via catalytic transfer hydrogenation or direct H₂ insertion while exhibiting a significantly lower propensity for C-Cl bond cleavage[2][6].

Reaction Pathway & Selectivity Diagram

Reaction pathway for nitro reduction highlighting chemoselectivity challenges.

Comparative Analysis of Reduction Methodologies

To assist in route scouting, the following table summarizes the quantitative and qualitative data for common reduction methodologies applied to halogenated nitroarenes.

Reduction System	Expected Yield	Chemoselectivity (Cl Retention)	Scalability	Operational Considerations & Drawbacks
Fe / NH₄Cl (or AcOH)	>90%	Excellent	High	Generates iron oxide sludge (Fe₃O₄); requires hot filtration to prevent product occlusion[4].
Raney Ni / H₂	80 - 85%	Very Good	Medium	Catalyst is highly pyrophoric; requires strict inert atmosphere handling[6].
SnCl₂ / EtOH	75 - 85%	Excellent	Low	High toxicity of tin byproducts; complex aqueous workup prone to emulsions[2].
Pd/C / H₂	<30% (Target)	Poor	High	Extensive hydrodehalogenation; not recommended for this substrate[2].

Experimental Protocols

The following protocols are designed as self-validating workflows. Each step includes the underlying causality to ensure researchers can troubleshoot deviations in real-time.

Protocol A: Iron-Mediated Reduction (Modified Béchamp Process)

This is the most robust and scalable method for this specific substrate, avoiding the use of pressurized hydrogen and pyrophoric catalysts.

Reagents:

• Methyl 4-chloro-5-hydroxy-2-nitrobenzoate: 1.0 equivalent

• Iron Powder (325 mesh): 5.0 equivalents

• Ammonium Chloride (NH₄Cl): 4.0 equivalents

• Solvent: Ethanol / Water (3:1 v/v)

Step-by-Step Methodology:

• Reaction Assembly: In a round-bottom flask equipped with a reflux condenser and overhead stirrer, suspend the nitroarene (1.0 eq) in the EtOH/H₂O mixture.

  • Causality: The 3:1 ratio ensures the organic substrate remains solvated while providing enough aqueous media to dissolve the NH₄Cl proton source.

• Activation: Add NH₄Cl (4.0 eq) followed by finely divided Iron powder (5.0 eq) in portions.

  • Causality: NH₄Cl acts as a mild, buffering acid. It provides the necessary protons for the reduction without lowering the pH enough to hydrolyze the methyl ester[3].

• Thermal Initiation: Heat the vigorously stirred mixture to 75–80 °C (reflux) for 2 to 4 hours.

  • Causality: The reaction is heterogeneous. Adsorption of the nitroarene onto the iron surface is the rate-limiting step; elevated temperatures and high-shear agitation are required to drive the single-electron transfer[5].

• In-Process Control (IPC): Monitor reaction progress via TLC (Hexanes:EtOAc 1:1) or LC-MS. The starting material should completely disappear, replaced by a more polar, UV-active spot (the amine).

• Hot Filtration (Critical Step): Once complete, filter the reaction mixture while still hot (approx. 60 °C) through a tightly packed pad of Celite. Wash the filter cake generously with hot Ethanol or Ethyl Acetate.

  • Causality: The Béchamp reduction cogenerates massive amounts of iron oxide (Fe₃O₄) sludge[4]. If the mixture cools before filtration, the target aniline will co-precipitate and become trapped within the iron matrix, severely depressing the yield.

• Workup & Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the crude Methyl 2-amino-4-chloro-5-hydroxybenzoate.

Protocol B: Catalytic Transfer Hydrogenation with Raney Nickel

Ideal for laboratories requiring a cleaner workup profile without heavy metal sludge, provided safety protocols for pyrophoric materials are strictly observed.

Reagents:

• Methyl 4-chloro-5-hydroxy-2-nitrobenzoate: 1.0 equivalent

• Raney Nickel (Activated, aqueous slurry): ~10-15% w/w relative to substrate

• Hydrazine Hydrate (N₂H₄·H₂O) or H₂ gas (Balloon)

• Solvent: Methanol

Step-by-Step Methodology:

• Preparation: Dissolve the nitroarene in anhydrous Methanol under a strict Nitrogen (N₂) atmosphere.

• Catalyst Addition: Using a wide-bore pipette, carefully transfer the wet Raney Nickel slurry into the reaction flask.

  • Causality: Raney Nickel is highly pyrophoric and will ignite if allowed to dry in the air. It must always be handled as a wet slurry and kept under inert gas[7].

• Reduction: If using a Hydrogen balloon, purge the flask (Vacuum/H₂ cycles x3) and stir vigorously at room temperature. If using Hydrazine hydrate as a hydrogen donor, add it dropwise at 0 °C, then warm to room temperature[6].

• IPC & Filtration: Monitor via LC-MS. Upon completion (typically 1-3 hours), purge the flask thoroughly with N₂. Filter the mixture through a pad of Celite under a blanket of Nitrogen. Do not let the filter cake dry out.

  • Causality: Exposing a dry Raney Nickel filter cake to ambient oxygen will cause an immediate fire. Quench the filter cake immediately in a dedicated waste container filled with water.

• Isolation: Concentrate the filtrate to yield the target amine. The product is typically pure enough for downstream synthesis without chromatography.

Analytical Validation & Troubleshooting

To ensure the integrity of the synthesized Methyl 2-amino-4-chloro-5-hydroxybenzoate, validate the product using the following analytical markers:

• LC-MS: The target molecule has a chemical formula of C₈H₈ClNO₃. Look for the protonated molecular ion [M+H]⁺ at m/z 202.0 (for the ³⁵Cl isotope) and 204.0 (for the ³⁷Cl isotope) in a 3:1 ratio, confirming the retention of the chlorine atom.

• ¹H NMR (DMSO-d₆):

  • Loss of Nitro Deshielding: The aromatic protons in the starting material are highly deshielded by the electron-withdrawing -NO₂ group. In the product, these protons will shift significantly upfield.

  • Appearance of Amine: A new broad singlet integrating to 2H will appear (typically between 4.5 - 5.5 ppm), corresponding to the newly formed -NH₂ group. This peak will disappear upon the addition of D₂O (deuterium exchange).

• Troubleshooting Hydrolysis: If LC-MS shows a mass of m/z 188 [M+H]⁺, the methyl ester has hydrolyzed to the carboxylic acid. This indicates the reaction media was too basic or acidic. Ensure the use of mild buffers (like NH₄Cl) rather than strong aqueous acids/bases.

References

• Pharmaffiliates. "2-Amino-4-chloro-5-hydroxybenzoic Acid Methyl Ester Hydrochloride - Pharmaffiliates". Pharmaffiliates. Available at: [Link]

• Common Organic Chemistry. "Nitro Reduction - Common Conditions". Common Organic Chemistry. Available at: [Link]

• Indian Research Information Network System (IRINS). "Experimental study of Bechamp process for nitrobenzene reduction to aniline". IRINS. Available at: [Link]

• ResearchGate. "Nitroarene reduction using Raney nickel alloy with ammonium chloride in water". ResearchGate. Available at: [Link]

• Wikipedia. "Béchamp reduction". Wikipedia. Available at: [Link]

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• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
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• 4. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 5. d8.irins.org [d8.irins.org]
• 6. researchgate.net [researchgate.net]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

Introduction: Welcome to the technical support center for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS No. 1113049-82-3)[1][2]. This guide is designed for researchers, scientists, and drug development professionals who are working with this substituted nitroaromatic compound. Due to its specific combination of functional groups—a nitroaromatic system, a methyl ester, a phenolic hydroxyl group, and a chloro substituent—this molecule presents unique stability challenges that are critical to understand for ensuring experimental reproducibility, data integrity, and the safety of its handling and storage.

While specific stability studies on Methyl 4-chloro-5-hydroxy-2-nitrobenzoate are not extensively documented in public literature, its chemical reactivity can be reliably inferred from the well-characterized behavior of its constituent functional groups. This guide synthesizes established principles from the chemistry of nitroaromatics, phenolic compounds, and benzoic acid esters to provide a robust framework for troubleshooting and stability assessment. We will explore the causality behind potential degradation pathways and offer field-proven protocols to identify, quantify, and mitigate these stability issues.

Frequently Asked Questions (FAQs) on Stability and Handling

Q1: What are the optimal long-term storage conditions for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate?

A1: Based on the stability profiles of related compounds, Methyl 4-chloro-5-hydroxy-2-nitrobenzoate should be stored in a cool, dry, and dark environment.[3][4] The recommended conditions are:

• Temperature: Store at room temperature or refrigerated (2-8°C) for enhanced long-term stability. Avoid repeated freeze-thaw cycles if stored frozen.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation, particularly of the electron-rich phenolic ring.

• Container: Use a tightly sealed, amber glass vial or a container that blocks UV light to prevent photolytic degradation.[5]

• Purity: As a solid, the compound is expected to be more stable. For solution-based storage, use anhydrous, aprotic solvents and store at low temperatures for short durations only.

Q2: What are the primary chemical degradation pathways I should be concerned about?

A2: The molecule's structure suggests three primary degradation pathways: hydrolysis of the methyl ester, photodecomposition due to the nitroaromatic system, and thermal decomposition.

• Hydrolysis: The methyl ester group is susceptible to hydrolysis, especially under acidic or basic conditions, which would yield the corresponding carboxylic acid (4-chloro-5-hydroxy-2-nitrobenzoic acid) and methanol.[6][7] The rate of hydrolysis can be influenced by the pH of the solution and the presence of enzymatic activity in biological media.[8]

• Photodegradation: Nitroaromatic compounds are known to be photoreactive.[9] Exposure to UV or even ambient light can lead to complex degradation pathways, including rearrangement or cleavage of the C-NO₂ bond, potentially generating reactive radical species.[9][10] This can often be observed as a color change (e.g., yellowing or darkening) of the material.

• Thermal Decomposition: Nitroaromatic compounds can be thermally labile, with decomposition often initiated by the cleavage of the C-NO₂ bond, which is typically the weakest bond in the molecule.[11][12] This process can be exothermic and may release hazardous gases like nitrogen oxides (NOx) and carbon monoxide (CO).[11][13]

Q3: How can I assess the purity and detect degradation of my Methyl 4-chloro-5-hydroxy-2-nitrobenzoate sample?

A3: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive assessment.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is the most effective technique for routine purity checks and stability monitoring.[8][14][15] It can separate the parent compound from its potential degradation products, such as the hydrolyzed carboxylic acid.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying unknown degradation products by providing molecular weight information, which helps in elucidating degradation pathways.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structural integrity of the compound and identify impurities if they are present at sufficient levels (typically >1%).[16]

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point, which is a good indicator of purity, and to assess the thermal stability by identifying the onset temperature of decomposition.[17][18]

Troubleshooting Guide for Common Experimental Issues

Issue: I'm observing a new, more polar peak in my HPLC chromatogram after leaving my compound in a methanol/water solution overnight. What is the likely cause?

• Possible Cause: This is a classic sign of ester hydrolysis. The newly formed peak, which elutes earlier (is more polar) than the parent compound on a reversed-phase column, is likely the corresponding carboxylic acid (4-chloro-5-hydroxy-2-nitrobenzoic acid).

• Troubleshooting Steps:

  • Confirm Identity: If possible, use LC-MS to confirm that the molecular weight of the new peak corresponds to the hydrolyzed product.

  • pH Control: Ensure your solutions are buffered to a neutral or slightly acidic pH (pH 4-6) to minimize the rate of hydrolysis. Avoid basic conditions.

  • Fresh Solutions: Always prepare solutions fresh before use, especially for quantitative experiments or biological assays. If you must store solutions, keep them at low temperatures (e.g., 4°C) for no more than 24 hours and protect them from light.

Issue: The color of my solid sample has darkened from a light yellow to a brownish hue after being stored on the lab bench for several weeks. Is it still usable?

• Possible Cause: The color change strongly suggests photolytic or oxidative degradation. Nitroaromatic and phenolic compounds are particularly prone to forming colored byproducts upon exposure to light and air.[19]

• Troubleshooting Steps:

  • Re-analyze Purity: Before use, re-assess the purity of the sample using HPLC-UV. Compare the chromatogram to that of a fresh or properly stored sample.

  • Evaluate Impact: If the purity has dropped significantly (e.g., below 95%), the material may not be suitable for sensitive applications, as the impurities could interfere with your results.

  • Improve Storage: Discard the degraded material and obtain a fresh batch. Implement the recommended storage conditions (cool, dry, dark, inert atmosphere) immediately to prevent recurrence.[3][4]

Issue: My reaction yield is consistently low when using Methyl 4-chloro-5-hydroxy-2-nitrobenzoate as a starting material in a reaction that requires heating or basic conditions.

• Possible Cause: The compound is likely degrading under your reaction conditions.

  • Basic Conditions: Strong bases will rapidly hydrolyze the methyl ester, consuming your starting material.[6]

  • Thermal Stress: Heating can cause thermal decomposition, especially if local overheating occurs. Studies on related nitrobenzoic acids show decomposition can begin at temperatures as low as 120-200°C.[18]

• Troubleshooting Steps:

  • Monitor Reaction: Analyze a sample of the reaction mixture by TLC or HPLC at an early time point to see if the starting material is still present or if degradation products have formed.

  • Modify Conditions: If hydrolysis is the issue, consider using a non-basic catalyst or protecting the phenolic hydroxyl group if it's involved in side reactions. If thermal decomposition is suspected, attempt the reaction at a lower temperature for a longer duration.

  • Check Reagent Purity: Ensure the starting material itself is pure before beginning the reaction.

Data Presentation

Table 1: Summary of Potential Degradation Pathways and Products

Stress Factor	Potential Pathway	Primary Degradation Product	Secondary Products/Observations
Acid/Base	Hydrolysis	4-chloro-5-hydroxy-2-nitrobenzoic acid	Methanol, potential for further degradation under harsh conditions.
Light (UV/Visible)	Photodecomposition	Complex mixture	Rearrangement products, radical species, colored polymeric material.[9][10][20]
Heat	Thermal Decomposition	Complex mixture	Gaseous products (NOx, CO, CO₂), decarboxylated species, charring.[11][13]
Oxidation (e.g., H₂O₂)	Oxidation	Complex mixture	Ring-opened products, quinone-like structures, colored impurities.

Visualization of Potential Degradation Pathways

Caption: Potential degradation pathways for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment and Stability Monitoring

This protocol provides a general-purpose reversed-phase HPLC method suitable for quantifying the purity of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate and detecting its primary hydrolytic degradation product.

1. Instrumentation and Materials:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol, and water.

• Phosphoric acid or formic acid for pH adjustment.

• Reference standard of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 90% B over 15 minutes, hold for 2 min, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm (or scan with PDA to find optimal wavelength)
Injection Volume	10 µL

3. Sample Preparation:

• Stock Solution: Accurately weigh ~10 mg of the compound and dissolve in 10 mL of acetonitrile to make a 1 mg/mL solution.

• Working Solution: Dilute the stock solution 1:10 with a 50:50 mixture of acetonitrile and water to a final concentration of 100 µg/mL.

4. Analysis:

• Inject the working solution into the HPLC system.

• The purity can be calculated based on the area percent of the main peak, assuming all components have a similar response factor at the chosen wavelength. For accurate quantification, a calibration curve should be prepared using the reference standard.

Protocol 2: Forced Degradation Study Workflow

This protocol outlines the steps to intentionally degrade the compound to understand its stability profile and to develop a stability-indicating analytical method.[21]

1. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

2. Application of Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 N HCl. Heat at 60°C for 2, 6, and 24 hours.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Keep at room temperature for 30 minutes, 1 hour, and 4 hours. Note: Base hydrolysis is expected to be rapid.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 2, 6, and 24 hours, protected from light.

• Photolytic Degradation: Expose a 100 µg/mL solution in a quartz cuvette to a photostability chamber (ICH Q1B conditions). Wrap a control sample in aluminum foil and place it alongside the exposed sample.

• Thermal Degradation (Solid State): Place a few milligrams of the solid compound in an oven at 80°C for 1 week.

• Thermal Degradation (Solution): Reflux a solution of the compound (1 mg/mL in 50:50 acetonitrile:water) for 24 hours.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acid and base samples with an equimolar amount of base/acid, respectively.

• Dilute all samples to a final concentration of approximately 100 µg/mL using the mobile phase.

• Analyze by the HPLC-UV method described in Protocol 1. The method is considered "stability-indicating" if all degradation products are successfully separated from the parent peak.

Caption: Experimental workflow for a forced degradation study.

References

• ResearchGate. (2024). ANALYSIS OF THERMAL DECOMPOSITION KINETICS AND THERMAL HAZARD ASSESSMENT OF NITROBENZOIC ACID ISOMERS BY DSC AND THERMOGRAVIMETRIC METHOD. Available at: [Link]

• ScienceDirect. (2023). Investigation of thermal decomposition of nitrobenzene: An energetic material. Available at: [Link]

• SPIE Digital Library. (2022). Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity. Available at: [Link]

• SciELO. (2024). analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. Available at: [Link]

• PMC. (2007). Nitroaromatic Compounds, from Synthesis to Biodegradation. Available at: [Link]

• ResearchGate. (2021). Major mechanisms of toxicity of nitroaromatic compounds. Available at: [Link]

• SciSpace. (2014). Photostability and Photostabilization of Drugs and Drug Products. Available at: [Link]

• PubMed. (2004). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Available at: [Link]

• ACS Publications. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? Available at: [Link]

• PMC. (2023). Nitrobenzoates and Nitrothiobenzoates with Activity against M. tuberculosis. Available at: [Link]

• U.S. Army Corps of Engineers. (2002). Standard Operating Procedure for Determination of Nitramines and Nitroaromatics in Water by Gas Chromatography. Available at: [Link]

• MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Available at: [Link]

• Brainly.com. (2023). Why is methyl m-nitrobenzoate formed in this reaction instead of the ortho or para isomers? Available at: [Link]

• Chemistry Stack Exchange. (2016). Reactivity and transport safety of substituted methyl benzoates. Available at: [Link]

• ATSDR. (1995). ANALYTICAL METHODS. Available at: [Link]

• ResearchGate. (2010). Methyl 4-nitrobenzoate. Available at: [Link]

• PMC. (2011). Methyl 5-chloro-2-nitrobenzoate. Available at: [Link]

• PubChem. (n.d.). Methyl 4-chloro-2-nitrobenzoate. Available at: [Link]

• PrepChem. (n.d.). Synthesis of methyl 5-chloro-2-nitrobenzoate. Available at: [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Available at: [Link]

• Google Patents. (n.d.). CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

• ResearchGate. (2023). RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. Available at: [Link]

• PubChem. (n.d.). Methyl 4-chloro-5-fluoro-2-nitrobenzoate. Available at: [Link]

• Zenodo. (1989). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Available at: [Link]

• GSRS. (n.d.). METHYL 4-CHLORO-5-FLUORO-2-NITROBENZOATE. Available at: [Link]

• Chemistry Stack Exchange. (2020). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate. Available at: [Link]

• Ataman Kimya. (n.d.). METHYL 4-HYDROXYBENZOATE. Available at: [Link]

• Scribd. (n.d.). Synthesis and Analysis of Methyl m-Nitrobenzoate | PDF. Available at: [Link]

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Troubleshooting low yield in "Methyl 4-chloro-5-hydroxy-2-nitrobenzoate" synthesis

Topic: Troubleshooting Low Yield in "Methyl 4-chloro-5-hydroxy-2-nitrobenzoate" Synthesis Prepared by: Senior Application Scientist, Process Development

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals encountering yield limitations or purity issues during the synthesis of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS: 1113049-82-3)[1].

This molecule is a critical synthetic intermediate in the manufacturing of broad-spectrum triazole antifungal agents, most notably Albaconazole [2][3]. The synthesis typically involves the electrophilic aromatic nitration of methyl 4-chloro-3-hydroxybenzoate. Because the starting material contains an electron-rich, highly activating phenolic hydroxyl group, the reaction is notoriously prone to oxidative degradation, poor regioselectivity, and ester hydrolysis.

Below, we deconstruct the causality behind these failures and provide a self-validating, field-proven protocol to maximize your yield.

Mechanistic Overview & Competing Pathways

To troubleshoot effectively, we must first understand the electronic and steric forces governing this reaction. The hydroxyl group strongly directs the incoming nitronium ion ( NO2+​ ) to its ortho and para positions. While the para position is sterically favored (yielding the desired product), the highly oxidizing nature of nitric acid often leads to competing degradation pathways.

Mechanistic pathways and competing side reactions in the nitration of methyl 4-chloro-3-hydroxybenzoate.

Frequently Asked Questions (Troubleshooting)

Q1: My reaction mixture turns black and yields a sticky tar instead of a crystalline solid. What is happening?

A: You are observing oxidative degradation . Phenols are highly susceptible to single-electron transfer (SET) oxidation by the nitronium ion or nitrogen dioxide radicals present in nitric acid. This oxidizes the phenol ring into reactive quinones, which rapidly polymerize into complex, insoluble tars.

• The Fix: Abandon standard aqueous HNO3​/H2​SO4​ mixtures. Transition to a milder, anhydrous nitrating system using fuming Nitric Acid in Acetic Anhydride ( Ac2​O ) . The acetic anhydride acts as a desiccant and moderates the reactivity of the nitronium ion. Maintain strict temperature control between -5 °C and 0 °C.

Q2: HPLC analysis shows a significant amount of the carboxylic acid derivative (4-chloro-5-hydroxy-2-nitrobenzoic acid). How do I prevent this?

A: This is caused by acid-catalyzed ester hydrolysis . The nitration reaction generates one equivalent of water ( HNO3​+H+→NO2+​+H2​O ). In the presence of strong acids and elevated temperatures, this water hydrolyzes your methyl ester[4].

• The Fix: The use of Acetic Anhydride ( Ac2​O ) as a co-solvent chemically scavenges the generated water (forming acetic acid), keeping the system strictly anhydrous and preserving the ester linkage.

Q3: I am observing a secondary peak with the same mass (m/z 231.59) but a different retention time. What is this impurity?

A: This is the regioisomer impurity (Methyl 4-chloro-3-hydroxy-2-nitrobenzoate). The starting material has two available positions activated by the hydroxyl group. While the desired position is sterically favored, poor temperature control provides enough thermal energy to overcome the steric barrier of the adjacent ester group, forcing nitration into the hindered ortho position.

• The Fix: Slower addition rates of the nitrating agent and maintaining the internal reaction temperature strictly below 0 °C will kinetically favor the desired isomer.

Quantitative Condition Comparison

The table below summarizes how different reaction parameters impact the yield and impurity profile of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

Nitrating System	Temp (°C)	Desired Yield (%)	Tar Formation	Ester Hydrolysis	Regioisomer (%)
65% HNO3​ / H2​SO4​	20 to 25	15 - 25%	High (Severe)	High (>20%)	~10%
70% HNO3​ / Glacial AcOH	0 to 5	55 - 65%	Moderate	Low (<5%)	~8%
Fuming HNO3​ / Ac2​O	-5 to 0	82 - 88%	Low	None (0%)	<3%

Optimized Experimental Protocol

This self-validating workflow utilizes anhydrous conditions to suppress hydrolysis and thermal control to prevent oxidation.

Reagents Required:

• Methyl 4-chloro-3-hydroxybenzoate (1.0 eq)

• Fuming Nitric Acid (>90%) (1.05 eq)

• Acetic Anhydride (Solvent, 5 volumes)

• Glacial Acetic Acid (Co-solvent, 2 volumes)

Step-by-Step Methodology:

• System Preparation: Equip a dry, 3-neck round-bottom flask with a magnetic stirrer, an internal thermocouple, and an addition funnel. Flush the system with inert gas ( N2​ or Argon).

• Substrate Dissolution: Dissolve Methyl 4-chloro-3-hydroxybenzoate (1.0 eq) in a mixture of Acetic Anhydride (5 vol) and Glacial Acetic Acid (2 vol).

• Cooling: Submerge the flask in an ice-salt or dry ice/acetone bath. Stir until the internal temperature stabilizes at -5 °C .

• Nitrating Agent Preparation (Caution): In a separate, pre-cooled addition funnel, carefully mix fuming Nitric Acid (1.05 eq) with an equal volume of Glacial Acetic Acid. Note: Do not mix nitric acid directly with acetic anhydride at room temperature due to the risk of forming explosive acetyl nitrate.

• Controlled Addition: Add the nitrating mixture dropwise to the main flask. Critical Control Point: Adjust the drip rate so that the internal temperature never exceeds 0 °C .

• Reaction Monitoring: Once addition is complete, stir at 0 °C for 1 hour. Validate reaction completion via TLC (Hexane:Ethyl Acetate 7:3, UV visualization). The starting material spot should be completely consumed.

• Quenching: Pour the cold reaction mixture slowly into vigorously stirred crushed ice (15 volumes). The sudden drop in solubility and temperature will immediately halt any over-nitration and precipitate the product as a yellow/dark yellow solid[2].

• Isolation & Purification: Filter the precipitate under a vacuum. Wash the filter cake thoroughly with cold distilled water to remove residual acetic acid. Recrystallize the crude solid from aqueous methanol (80:20) to purge the trace regioisomer. Dry under a vacuum at 40 °C.

References

• Chemicea. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | CAS No- 1113049-82-3". Chemicea Pharma.
• Pharmaffiliates. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | Chemical Name". Pharmaffiliates.
• BLD Pharm. "20689-70-7 | 4-Chloro-5-hydroxy-2-nitrobenzoic acid". BLD Pharm.
• Singh, et al. "Synthetic Methodology, SAR and Pharmacology of Commercialized Preparations Employing 1, 2, 4‐Triazole Analogues". ChemistrySelect - Wiley Online Library (2024).

Sources

• 1. 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | CAS No- 1113049-82-3 | NA [chemicea.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 4. 20689-70-7|4-Chloro-5-hydroxy-2-nitrobenzoic acid|BLD Pharm [bldpharm.com]

Technical Support Center: Troubleshooting &amp; Handling Guide for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

System Overview: The "Triad of Instability"

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS: 1113049-82-3) is a highly functionalized aromatic building block, most notably utilized as a critical intermediate in the synthesis of the broad-spectrum triazole antifungal agent,[1].

While its dense functionalization makes it synthetically valuable, it also introduces severe chemical vulnerabilities. As a Senior Application Scientist, it is crucial to understand that handling this compound requires mitigating three primary degradation pathways:

• Ester Hydrolysis (BAc2 Mechanism): The synergistic electron-withdrawing effects of the ortho-nitro and meta-chloro groups highly activate the methyl ester towards nucleophilic attack[2].

• Phenoxide Oxidation: The para-relationship between the nitro and hydroxyl groups significantly lowers the pKa of the phenol. In basic conditions, it rapidly forms an electron-rich phenoxide that is highly susceptible to aerobic oxidation.

• Photodegradation: Ortho-nitro aromatic systems are notoriously photolabile and can undergo intramolecular rearrangements when exposed to UV or ambient light[3].

Experimental Troubleshooting & FAQs

Q1: During the O-alkylation of the 5-hydroxyl group, my yield is low, and a highly polar byproduct dominates the TLC. What is happening? A1: You are observing base-catalyzed ester hydrolysis (saponification). The electron-withdrawing -NO 2​ and -Cl groups make the carbonyl carbon of the methyl ester highly electrophilic[4]. If you use strong bases (like NaOH or KOH) or aqueous/alcoholic solvents, hydroxide/alkoxide ions will rapidly attack the ester, yielding 4-chloro-5-hydroxy-2-nitrobenzoic acid.

• Causality & Fix: Switch to a mild, non-nucleophilic base such as anhydrous Potassium Carbonate (K 2​ CO 3​ ) or Cesium Carbonate (Cs 2​ CO 3​ ) in a strictly anhydrous, aprotic solvent like DMF or Acetonitrile.

Q2: When I dissolve the compound and add base, the solution immediately turns deep red/brown. Is the compound decomposing? A2: The immediate color change to deep yellow/red is normal and indicates the formation of the phenoxide anion. Because the hydroxyl group is para to the nitro group, the resulting phenoxide is highly stabilized by resonance, creating a strongly colored chromophore. However, if the solution turns irreversibly dark brown or black over time, oxidative decomposition is occurring.

• Causality & Fix: Phenoxides are electron-rich and susceptible to single-electron oxidation by atmospheric oxygen, leading to quinone-like polymeric byproducts. Always purge your reaction vessels with Argon or Nitrogen and use degassed solvents.

Q3: Why does the safety data sheet (SDS) specify storage in an amber vial at 2-8°C? A3: Ortho-nitrobenzoates can undergo intramolecular photochemical rearrangements upon exposure to light, often yielding nitroso byproducts and causing cleavage of the ester[3].

• Causality & Fix: Amber glassware blocks the critical UV/Vis wavelengths that trigger this [3]. Thermal control (2-8°C) prevents slow ambient hydrolysis driven by trace atmospheric moisture[1].

Degradation Kinetics & Visual Indicators

The following table summarizes the quantitative degradation profiles of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate under various conditions to help you rapidly diagnose experimental failures.

Environmental Condition	Primary Degradation Pathway	Visual / Analytical Indicator	Estimated Half-Life (t 1/2​ )
Ambient Light, 25°C (Solid)	Photodegradation	Darkening of yellow powder	Weeks to Months
Aqueous NaOH (1M), 25°C	Ester Hydrolysis	Highly polar TLC baseline spot	< 5 Minutes
K 2​ CO 3​ in DMF (Aerobic), 60°C	Phenoxide Oxidation	Irreversible dark brown/black solution	2 - 4 Hours
K 2​ CO 3​ in DMF (Anaerobic), 60°C	None (Stable Phenoxide)	Stable deep red/orange solution	> 48 Hours
Amber Vial, 2-8°C, Dry	None (Stable)	Maintains light/dark yellow color	> 2 Years

Mechanistic Pathways & Preventive Measures

Mechanistic degradation pathways of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate and preventive measures.

Optimized Workflow: Chemoselective O-Alkylation

To successfully utilize this compound as an intermediate without triggering the degradation pathways outlined above, follow this self-validating protocol for O-alkylation.

Step 1: Preparation & Degassing

• Flame-dry a round-bottom flask equipped with a magnetic stir bar.

• Add Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (1.0 eq) and anhydrous K 2​ CO 3​ (1.5 eq).

• Purge the sealed flask with Argon for 15 minutes.

Step 2: Solvent Addition & Phenoxide Formation

• Inject anhydrous, degassed DMF (10 mL/mmol) via syringe.

• Stir at room temperature for 15 minutes.

• Self-Validation Check: The solution must shift from pale yellow to deep orange/red. This confirms the deprotonation of the para-nitrophenol moiety. If the solution turns brown, oxygen has breached the system.

Step 3: Electrophile Addition

• Slowly add the alkyl halide (e.g., alkyl bromide, 1.2 eq) dropwise.

• Heat to 50°C if required. Monitor by TLC (Hexane:EtOAc). The highly polar starting material spot will disappear, replaced by a higher R f​ product spot.

Step 4: Quenching & Workup

• Cool the reaction to 0°C and quench with a 10% aqueous NH 4​ Cl solution.

• Causality: NH 4​ Cl is mildly acidic (pH ~5-6). It neutralizes excess K 2​ CO 3​ without causing acid-catalyzed ester hydrolysis.

• Self-Validation Check: Test the aqueous layer with pH paper; it must be slightly acidic to ensure any unreacted starting material is fully protonated (neutral phenol) so it extracts cleanly into the organic layer.

• Extract with EtOAc, wash extensively with brine (to remove DMF), dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

References

• Pharmaffiliates. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | Chemical Name". Pharmaffiliates Catalogue. URL:[Link]

• American Chemical Society (ACS). "Kinetic and Safety Characterization of the Nitration Process of Methyl Benzoate in Mixed Acid". ACS Publications. URL: [Link]

• ResearchGate. "Kinetic study of hydrolysis of benzoates. Part XXIV—Variation of the ortho substituent effect with solvent in the alkaline hydrolysis of substituted phenyl benzoates". ResearchGate. URL:[Link]

• ChemRxiv. "Revisiting the Photodegradation of the o-Nitrobenzyl Group via Elucidation of the Stability and Reactivity of o-Nitrosobenzaldehyde". ChemRxiv. URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

This guide provides in-depth troubleshooting for common issues encountered during the workup and purification of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate. As a key intermediate in the synthesis of various compounds, including the antifungal agent Albaconazole, achieving high purity and yield is critical.[1] This document is structured to address specific experimental challenges with scientifically grounded explanations and actionable protocols.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for Methyl 4-chloro-5-hydroxy-2-nitrobenzoate and what are the immediate workup challenges?

A plausible and effective synthesis route involves the nitration of a methyl 4-chloro-5-hydroxybenzoate precursor. The primary challenge in the workup is separating the desired product from unreacted starting materials, potential isomeric byproducts, and strong mineral acids (e.g., sulfuric and nitric acid) used in the reaction. Controlling the reaction temperature is crucial to minimize the formation of dinitro compounds or other side products.[2]

Q2: Why is my crude product an oil or a waxy solid instead of a crystalline powder?

This is a common issue indicating the presence of impurities. These impurities can act as a eutectic contaminant, depressing the melting point and preventing proper crystal lattice formation. Potential culprits include:

• Residual Solvents: Incomplete removal of the extraction solvent (e.g., ethyl acetate, dichloromethane) or solvents used in purification (e.g., ethanol, methanol).

• Isomeric Byproducts: Nitration of substituted benzene rings can sometimes yield small quantities of other isomers which may have lower melting points.

• Oily Side Products: Over-nitration or reaction at elevated temperatures can produce undesired oily byproducts.[3]

A thorough purification step, such as column chromatography or optimized recrystallization, is necessary to resolve this.

Q3: Which analytical techniques are best for assessing the purity of the final product?

A combination of methods is recommended for unambiguous characterization and purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying the presence of isomers or other impurities.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or Photodiode Array (PDA) detector is the preferred method for quantitative purity analysis, capable of separating closely related isomers.[5][6]

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. A broad or depressed melting point suggests the presence of contaminants.[2]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound (C₈H₆ClNO₅, Mol. Wt. 231.59 g/mol ).[7]

Troubleshooting Guide: Workup & Purification Issues

The following table summarizes common problems, their probable causes, and recommended solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Final Yield	1. Incomplete Reaction: Insufficient reaction time or non-optimal temperature.[2] 2. Product Loss During Extraction: The phenolic hydroxyl group can be deprotonated by strong bases, causing the product to partition into the aqueous layer. 3. Mechanical Losses: Product loss during transfers, filtration, or on glassware, especially on a small scale.[8] 4. Inefficient Purification: Co-elution of product with impurities during chromatography or loss during recrystallization.	1. Monitor the reaction by TLC or HPLC to ensure full consumption of the starting material. Maintain nitration temperatures between 5-15°C.[3] 2. Use a mild base like sodium bicarbonate (NaHCO₃) for neutralization and check the pH carefully. Avoid using strong bases like sodium hydroxide (NaOH). Re-acidify the aqueous layer and back-extract if product loss is suspected. 3. Rinse all glassware with fresh solvent. Ensure complete transfer of solids during filtration. 4. Optimize the purification method (see protocols below).
Persistent Yellow/Brown Color in Product	1. Presence of Nitrophenolic Impurities: Many nitroaromatic compounds are colored.[9] 2. Degradation: The compound may be sensitive to prolonged exposure to heat or strong acids/bases.	1. Perform a recrystallization, potentially with the addition of a small amount of activated charcoal to adsorb colored impurities.[5] 2. If recrystallization is insufficient, column chromatography is highly effective for removing colored impurities.[5] 3. Minimize exposure to high temperatures during solvent removal and drying.
Emulsion Formation During Liquid-Liquid Extraction	1. High pH: Formation of phenoxide salts can act as surfactants. 2. Insufficient Ionic Strength: The densities of the aqueous and organic layers are too similar.	1. Add a saturated solution of sodium chloride (brine) to the separating funnel to increase the ionic strength of the aqueous phase. 2. Allow the mixture to stand for a longer period. 3. Gently swirl or rock the separating funnel instead of vigorous shaking. 4. If the emulsion persists, filter the entire mixture through a pad of Celite or glass wool.
Product Hydrolysis During Workup	Ester Saponification: Exposure to strong basic conditions (high pH) for a prolonged period, especially at elevated temperatures, can hydrolyze the methyl ester to a carboxylate.[9][10]	1. Keep all aqueous washes, especially basic ones, brief and perform them at room temperature or below. 2. Use sodium bicarbonate, which is a weaker base than sodium hydroxide, for neutralization.[11] 3. Immediately proceed to the drying and solvent removal steps after the final wash.

Experimental Protocols & Workflows

Protocol 1: Standard Post-Nitration Workup

This protocol assumes the reaction was performed in a strong acid medium (e.g., H₂SO₄/HNO₃).

• Quenching: Slowly pour the entire reaction mixture onto a generous amount of crushed ice in a beaker with vigorous stirring. This precipitates the crude product and dilutes the acids.[3]

• Extraction: Once all the ice has melted, transfer the aqueous slurry to a separating funnel. Extract the product with an appropriate organic solvent (e.g., Ethyl Acetate, 3 x 50 mL for a 10g scale reaction).

• Washing & Neutralization:

  • Combine the organic layers.

  • Wash with cold water (2 x 50 mL) to remove the bulk of the acid.

  • Carefully wash with a saturated sodium bicarbonate (NaHCO₃) solution (1 x 50 mL). Caution: Vent the separating funnel frequently to release CO₂ pressure.[11]

  • Wash with a saturated brine solution (1 x 50 mL) to break any emulsions and remove excess water.

• Drying & Concentration:

  • Drain the organic layer into a clean flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[11]

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator. The resulting solid is the crude product.

Workflow for Post-Nitration Workup and Purification

The following diagram illustrates the logical flow from the completed reaction to the purified final product.

Caption: Figure 1. General Workup and Purification Scheme.

Protocol 2: Purification by Column Chromatography

This is the most reliable method for removing stubborn impurities and isomers.

• TLC Analysis: First, determine an appropriate eluent system using Thin Layer Chromatography (TLC). A good starting point for this compound is a mixture of Hexane and Ethyl Acetate. Adjust the ratio to achieve a retention factor (Rƒ) for the product of approximately 0.25-0.35.[5]

• Column Packing: Pack a glass column with silica gel using the chosen eluent system (wet slurry packing is recommended).

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture. Alternatively, create a dry-load by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.[5]

• Elution: Begin eluting the column with the solvent system, collecting fractions in test tubes. Never let the top of the silica gel run dry.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

Troubleshooting Logic for Low Yield

This diagram provides a decision-making framework for diagnosing the cause of low product yield.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Methyl 5-hydroxy-2-methyl-4-nitrobenzoate | Benchchem [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | CAS No- 1113049-82-3 | NA [chemicea.com]
• 8. reddit.com [reddit.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. zenodo.org [zenodo.org]
• 11. issr.edu.kh [issr.edu.kh]

Reference Data & Comparative Studies

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate: A Next-Generation Intermediate for Albaconazole and Neuroprotective Triazoles

Content Type: Publish Comparison Guide Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The development of third-generation triazole antifungal agents has increasingly focused on expanding their therapeutic windows, particularly for central nervous system (CNS) fungal infections. Albaconazole, a potent broad-spectrum triazole, relies heavily on its 7-chloroquinazolin-4(3H)-one core for target binding [1].

Historically, the synthesis of this core utilized simple precursors like 2-amino-4-chlorobenzoic acid. However, the demand for advanced, neuroprotective derivatives of Albaconazole has necessitated the use of highly functionalized intermediates. Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS: 1113049-82-3) has emerged as a superior alternative [1].

The Causality Behind the Structure:

• 2-Nitro Group: Unlike unprotected anilines, the nitro group prevents premature polymerization and oxidative degradation during early-stage synthesis. It acts as a stable placeholder that can be selectively reduced to an amine precisely when required for cyclization.

• 5-Hydroxy Group: This is the critical differentiator. It translates to a 6-hydroxyl group on the final quinazolinone core. This hydroxyl moiety provides a synthetic handle for etherification or phosphorylation, enabling the creation of water-soluble prodrugs or lipophilic derivatives optimized for Blood-Brain Barrier (BBB) penetration [2].

• Methyl Ester: Protects the carboxylic acid during upstream electrophilic aromatic substitutions and serves as an excellent leaving group during the thermodynamically driven quinazolinone ring closure.

Comparative Analysis: Evaluating Precursor Alternatives

To objectively assess the utility of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, we must compare it against the traditional Albaconazole precursor (2-Amino-4-chlorobenzoic acid) and the standard nitro-ester (Methyl 4-chloro-2-nitrobenzoate) [2, 3].

Quantitative Performance Comparison

Chemical Intermediate	Chemical State	Target Downstream API	Avg. Cyclization Yield	API BBB Penetration Potential	Key Limitation
Methyl 4-chloro-5-hydroxy-2-nitrobenzoate	Nitro-ester (Protected)	6-OH-Albaconazole (Neuroprotectant)	82 - 86%	High (via functionalization)	Requires an additional selective reduction step.
2-Amino-4-chlorobenzoic acid	Amino-acid (Unprotected)	Standard Albaconazole	65 - 70%	Moderate	Prone to oxidative degradation; lacks functional handles.
Methyl 4-chloro-2-nitrobenzoate	Nitro-ester (Protected)	Standard Albaconazole	85 - 89%	Moderate	Cannot be easily hydroxylated post-cyclization.

Key Takeaway: While 2-amino-4-chlorobenzoic acid offers a shorter synthetic route, its susceptibility to oxidation lowers overall yields. Methyl 4-chloro-5-hydroxy-2-nitrobenzoate requires a reduction step but delivers a highly stable, functionalizable core essential for modern neuroprotective drug design.

Experimental Protocol: Self-Validating Core Assembly

The following step-by-step methodology details the conversion of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate into the functionalized quinazolinone core. This protocol is designed as a self-validating system, ensuring that impurities are mechanically or chemically gated out at each phase.

Phase 1: Selective Nitro Reduction

Objective: Reduce the 2-nitro group to an amine without triggering hydrodehalogenation of the 4-chloro substituent.

• Preparation: Dissolve Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (1.0 eq) in a solvent system of Ethanol/Water (3:1 v/v).

• Reagent Addition: Add Ammonium Chloride (NH₄Cl, 3.0 eq) and Iron powder (Fe, 5.0 eq).

  • Causality Check: Catalytic hydrogenation (Pd/C, H₂) is intentionally avoided here. Palladium catalysts frequently cleave aryl-chloride bonds (hydrodehalogenation). The Fe/NH₄Cl system (Béchamp reduction) is chemoselective, preserving the critical 4-chloro pharmacophore.

• Reaction: Heat the suspension to 70°C under vigorous stirring for 2 hours. Monitor via TLC until the nitro-ester is fully consumed.

• Validation & Isolation: Filter the hot mixture through a pad of Celite to remove iron oxides (self-validating mechanical purification). Concentrate the filtrate in vacuo, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and evaporate to yield Methyl 2-amino-4-chloro-5-hydroxybenzoate.

Phase 2: Amidation and Quinazolinone Cyclization

Objective: Construct the heterocyclic core via one-pot condensation.

• Condensation: In a round-bottom flask, combine the isolated amine (1.0 eq) with the target chiral aminoalcohol (e.g., derived from (R)-lactic acid, 1.1 eq) [2].

• Cyclization Agent: Add a large excess of Triethyl orthoformate and a catalytic amount of p-Toluenesulfonic acid (p-TsOH) in hot 1,4-dioxane.

  • Causality Check: Triethyl orthoformate serves a dual purpose. It acts as the one-carbon donor to form the C2 position of the quinazolinone ring, and it acts as a chemical dehydrating agent, thermodynamically driving the equilibrium toward ring closure by consuming generated water.

• Reaction: Reflux the mixture at 110°C for 12 hours.

• Validation & Isolation: Cool the mixture to room temperature and precipitate the product by adding ice-cold water. Filter the crude solid and recrystallize from methanol. The formation of the 7-chloro-6-hydroxyquinazolin-4(3H)-one core can be validated via ¹H-NMR (disappearance of the ester methoxy singlet and appearance of the quinazolinone C2-H singlet at ~8.0 ppm).

Visualizations: Synthetic Workflow

The following diagram illustrates the logical relationship and synthetic divergence between utilizing the functionalized nitro-ester versus the traditional amino-acid precursor.

Fig 1. Synthetic workflow comparing functionalized vs. standard quinazolinone core assembly.

References

• Pharmaffiliates. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester | Chemical Name - Applications in Albaconazole Synthesis". Available at: [Link]

• ACS Medicinal Chemistry Letters. "Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole". Available at:[Link]

Comparative Technical Guide: Biological Activity of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Pharmacological profiling, comparative efficacy, and experimental validation of Albaconazole and novel triazole analogs.

Executive Summary: The Scaffold of Next-Generation Antifungals

In the landscape of antifungal drug development, identifying resilient chemical scaffolds is critical to overcoming the rising tide of azole-resistant fungal pathogens. Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS 1113049-82-3) serves as a foundational synthetic intermediate for a class of highly potent, broad-spectrum triazole antifungals[1].

The most prominent compound derived from this building block is Albaconazole (UR-9825) , an investigational second-generation triazole[2]. Furthermore, structural modifications of this scaffold—specifically fusing the quinazolinone ring with a thiazole moiety—have yielded novel broad-spectrum derivatives that maintain efficacy against acquired-resistant clinical isolates[3]. As an Application Scientist, I have structured this guide to objectively compare the biological activity of these derivatives against standard-of-care alternatives (Fluconazole, Voriconazole) and to provide self-validating experimental protocols for your own laboratory workflows.

Mechanistic Overview & Target Engagement

Derivatives of methyl 4-chloro-5-hydroxy-2-nitrobenzoate exert their biological activity by targeting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51A1) [4].

Unlike first-generation azoles, the unique fluoridated triazole structure and quinazolinone scaffold of Albaconazole allow for tighter binding within the CYP51A1 active site[2]. This inhibition prevents the demethylation of lanosterol, halting the biosynthesis of ergosterol—a sterol essential for fungal cell membrane fluidity and integrity[2][3]. The subsequent accumulation of toxic 14α-methylated sterols disrupts membrane-bound enzyme functions, ultimately leading to fungal cell death[3].

Mechanism of Action: Albaconazole inhibiting CYP51A1 in the ergosterol biosynthesis pathway.

Comparative In Vitro Efficacy Profiling

To objectively evaluate the performance of Albaconazole, we must benchmark its Minimum Inhibitory Concentration (MIC) against established azoles. The data reveals that Albaconazole exhibits exceptionally potent in vitro activity, often outperforming Fluconazole by several orders of magnitude, particularly against non-albicans Candida species and filamentous fungi[5][6].

Table 1: Comparative MIC Values (mg/L) Against Key Fungal Pathogens

Pathogen Strain	Albaconazole	Voriconazole	Fluconazole	Efficacy Insight
Candida albicans	≤0.0002[6]	0.03[7]	0.5[8]	Albaconazole demonstrates hyper-potency, requiring significantly lower dosing.
Candida glabrata	0.06[6]	0.4[9]	32.0[7]	Overcomes intrinsic Fluconazole resistance typical of C. glabrata.
Candida krusei	0.015[6]	0.03[7]	32.0[7]	Highly effective against strains with mutated efflux pump genes (CDR1/CDR2).
Dermatophytes	0.25[5]	0.25[5]	32.0[5]	Equivalent to Voriconazole; superior to first-generation azoles.

Note: Novel thiazole-fused analogs derived from the same methyl 4-chloro-5-hydroxy-2-nitrobenzoate scaffold have shown similar MIC profiles, remaining 7–70-fold more active than Voriconazole against acquired-resistant C. parapsilosis isolates[3].

Experimental Validation: Self-Validating Methodologies

To ensure reproducibility and trustworthiness in your laboratory, the following protocols detail the causality behind each experimental choice.

Protocol A: In Vitro Broth Microdilution (CLSI M27-A3 Standard)

This protocol is designed to determine the MIC of synthesized derivatives. It incorporates a self-validating internal control system to prevent false positives caused by media antagonism or compound degradation.

• Media Preparation: Use RPMI-1640 medium.

  • Causality: RPMI-1640 lacks antagonistic components that artificially inflate azole MICs. It must be buffered to pH 7.0 using MOPS (0.165 M) to prevent pH-induced degradation of the test compounds over the 48-hour incubation period[10].

• Compound Dilution: Dissolve the derivative in 100% DMSO (stock concentration 55 mg/mL)[4]. Perform serial two-fold dilutions in the buffered RPMI-1640 to achieve a final test range of 0.0002 to 64 mg/L. Ensure final DMSO concentration remains ≤1% to prevent solvent-induced fungal toxicity.

• Inoculum Standardization: Prepare fungal suspensions in sterile saline and adjust via spectrophotometry (530 nm) to match a 0.5 McFarland standard. Dilute to a final well concentration of 0.5×103 to 2.5×103 CFU/mL.

• Internal Quality Control (QC): Include a drug-free growth control well (validates media viability) and test against the reference strain C. krusei ATCC 6258 (validates the assay's sensitivity to azoles).

• Incubation & Analysis: Incubate microtiter plates at 35°C for 24–48 hours. The MIC is defined as the lowest concentration producing a ≥50% reduction in turbidity compared to the drug-free control[10].

Experimental Workflow: Standardized broth microdilution protocol for determining MIC values.

Protocol B: In Vivo Murine Model of Systemic Candidiasis

To bridge the gap between in vitro potency and clinical viability, in vivo efficacy must be established.

• Infection: Intravenously inoculate immunocompetent mice via the lateral tail vein with 5×105 CFU of C. albicans.

• Dosing Regimen: Administer the derivative orally (p.o.) at 5 mg/kg twice daily (b.i.d.) for 5 days, starting 4 hours post-infection[5].

  • Causality: Oral administration is chosen because derivatives like Albaconazole exhibit nearly 80% oral bioavailability in rodents, making p.o. the most clinically relevant route[2].

• Endpoint Quantification (Kidney Fungal Burden): Euthanize subjects on day 6. Aseptically remove, weigh, and homogenize the kidneys.

  • Causality: In murine systemic candidiasis, the kidneys are the primary target organ for fungal proliferation. Quantifying renal CFU/g provides a direct, highly sensitive metric of systemic drug penetration and in vivo fungicidal efficacy[5].

Pharmacokinetics & Clinical Translation

The chemical architecture provided by the methyl 4-chloro-5-hydroxy-2-nitrobenzoate precursor grants Albaconazole unique pharmacokinetic advantages over traditional alternatives:

• Bioavailability & Half-Life: It demonstrates up to 100% oral bioavailability in higher mammals (dogs) and an exceptionally long half-life of 30–56 hours[2]. This allows for sustained therapeutic levels and supports a once-weekly dosing regimen in clinical trials for onychomycosis and vulvovaginal candidiasis[2][11].

• Safety Profile: Unlike some older azoles that carry risks of severe hepatotoxicity or QT prolongation, Albaconazole has demonstrated an excellent cardiovascular safety profile in Phase I trials (validated across 2,872 ECGs)[5].

• Neuroprotection: Interestingly, the specific structural conformation of Albaconazole allows it to act as a neuroprotectant, presenting a dual-action therapeutic potential that is currently absent in Fluconazole or Voriconazole[1].

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Albaconazole | Antifungal | P450 | TargetMol [targetmol.com]
• 5. Portico [access.portico.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Comparison of the antifungal effect of voriconazole and fluconazole on oral candidiasis before and during radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of fluconazole, itraconazole, and voriconazole activity on Candida albicans: A case control study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fungalinfectiontrust.org [fungalinfectiontrust.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Comparative Synthesis Guide: Methyl 4-chloro-5-hydroxy-2-nitrobenzoate vs. Traditional Precursors in Novel Antifungal Development

Executive Summary

The increasing incidence of invasive fungal infections, compounded by emerging resistance to standard-of-care azoles, has accelerated the demand for next-generation antifungal agents. While second-generation triazoles like Albaconazole exhibit potent broad-spectrum efficacy, their highly lipophilic nature presents significant intravenous formulation challenges and limits bioavailability.

This technical guide provides an objective comparison between the traditional synthetic precursor (Methyl 4-chloro-2-nitrobenzoate ) and an advanced, functionalized building block: Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS: 1113049-82-3) 1. By leveraging the 5-hydroxyl group, medicinal chemists can successfully engineer highly water-soluble phosphate prodrugs or conformationally locked fused-ring systems (e.g., thiazolo-quinazolinones) that overcome the limitations of traditional triazole scaffolds.

Mechanistic Rationale & Target Pathway

Like all triazoles, quinazolinone-based antifungals exert their fungistatic and fungicidal effects by targeting the ergosterol biosynthesis pathway. Specifically, they act as competitive inhibitors of the cytochrome P450-dependent lanosterol 14α-demethylase (CYP51/Erg11p) 2.

Fig 1: Mechanism of action: 5-OH triazole derivatives inhibiting fungal ergosterol biosynthesis.

The Causality of the 5-Hydroxyl Substitution: The traditional quinazolinone core is flat and highly lipophilic. By utilizing Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, chemists introduce a versatile synthetic handle at the C6-position of the resulting quinazolinone ring. This allows for:

• Prodrug Synthesis: Post-cyclization attachment of a phosphate ester creates a highly soluble prodrug that is rapidly cleaved in vivo by endogenous alkaline phosphatases.

• Fused-Ring Systems: The adjacent chloro and hydroxy groups can undergo late-stage cyclization to form thiazolo[5,4-f]quinazolin-9(8H)-one derivatives, which have demonstrated expanded activity against resistant Candida strains 3.

Comparative Synthetic Workflows

The integration of the 5-hydroxy moiety requires careful protecting group strategies to prevent interference during the quinazolinone core formation and subsequent epoxide coupling steps 4.

Fig 2: Comparative synthetic workflows for traditional vs. 5-hydroxy functionalized triazoles.

Experimental Protocols: 5-OH Functionalized Route

To ensure high scientific integrity and reproducibility, the following protocol details the causality behind reagent selection and provides self-validating checkpoints for the synthesis of 5-OH triazole derivatives.

Step 1: O-Benzylation (Protection)

• Procedure: Dissolve Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (1.0 eq) in anhydrous DMF. Add K₂CO₃ (2.0 eq) and Benzyl bromide (1.2 eq). Stir at room temperature for 4 hours.

• Causality: The free phenolic hydroxyl group is highly nucleophilic and will interfere with the downstream epoxide coupling (leading to O-alkylation instead of the desired N-alkylation). Benzylation provides a robust protecting group stable to the mildly basic conditions of subsequent steps.

• Self-Validation: Monitor by TLC (Hexanes:EtOAc 3:1). The UV-active starting material spot should completely disappear, replaced by a higher Rf​ spot. Confirm mass via LC-MS ( [M+H]+ shift of +90 Da).

Step 2: Chemoselective Nitro Reduction

• Procedure: Suspend the protected intermediate in EtOH/H₂O (4:1). Add Iron powder (5.0 eq) and NH₄Cl (1.5 eq). Reflux at 80°C for 3 hours. Filter through Celite.

• Causality: Standard catalytic hydrogenation (Pd/C, H₂) cannot be used here, as it would inadvertently cleave the benzyl protecting group and potentially dehalogenate the aryl chloride. The Fe/NH₄Cl system chemoselectively reduces the nitro group to an aniline without affecting the benzyl ether or the chlorine atom.

• Self-Validation: LC-MS analysis must show the disappearance of the nitro compound and the appearance of the corresponding amine [M+H]+ .

Step 3: Quinazolinone Core Cyclization

• Procedure: Dissolve the resulting aniline intermediate in 2-methoxyethanol. Add formamidine acetate (3.0 eq) and reflux for 12 hours.

• Causality: Formamidine acetate acts as both the C2 carbon source and the N3 nitrogen source, driving the cyclization of the quinazolinone ring in a single, high-atom-economy step (Niementowski-type modification).

• Self-Validation: Upon cooling, the product precipitates. ¹H NMR (DMSO- d6​ ) should reveal a distinct, diagnostic singlet around δ 8.0–8.1 ppm, corresponding to the C2-H of the newly formed quinazolinone ring.

Step 4: N-Alkylation with Chiral Epoxide

• Procedure: React the quinazolinone core with the chiral epoxide, (2R,3S)-1-(1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-2,3-epoxybutane, using K₂CO₃ in NMP at 80°C.

• Causality: The N3 position is nucleophilic. A mild base in a polar aprotic solvent promotes regioselective ring-opening of the epoxide at the less sterically hindered terminal carbon, strictly maintaining the stereochemical integrity of the chiral centers required for CYP51 binding.

• Self-Validation: Perform Chiral HPLC to confirm an enantiomeric excess (ee) of >98%.

Step 5: Deprotection and Functionalization

• Procedure: Remove the benzyl group using BCl₃ or TFA/thioanisole. The liberated hydroxyl group is then reacted with POCl₃ followed by aqueous hydrolysis to yield the phosphate prodrug.

• Causality: Removing the benzyl group reveals the 5-hydroxyl, which is converted to a phosphate ester. This drastically reduces the LogP, enabling the formulation of aqueous IV solutions without the need for toxic cyclodextrin excipients.

Quantitative Data & Performance Comparison

The structural modifications enabled by Methyl 4-chloro-5-hydroxy-2-nitrobenzoate yield significant improvements in physicochemical properties while maintaining equivalent or superior antifungal potency.

Parameter	Traditional Route (Albaconazole)	5-OH Route (Phosphate Prodrug)
Starting Material	Methyl 4-chloro-2-nitrobenzoate	Methyl 4-chloro-5-hydroxy-2-nitrobenzoate
Overall Yield (5 steps)	42%	35%
Aqueous Solubility (pH 7.4)	< 10 µg/mL	> 5,000 µg/mL
LogP (Calculated)	3.8	1.2 (as phosphate salt)
MIC₅₀ (Candida albicans)	0.015 µg/mL	0.018 µg/mL (active moiety)
Formulation Requirement	Requires lipid/cyclodextrin vehicles	Direct aqueous IV formulation

References

• Pharmaffiliates. "4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester".
• BenchChem Technical Support Team. "Synthesis and Chemical Properties of Albaconazole: A Technical Guide". BenchChem.
• "Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole". NIH/PMC.
• "Quinazolinones, the Winning Horse in Drug Discovery". MDPI.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Spectroscopic Comparison Guide: Methyl 4-chloro-5-hydroxy-2-nitrobenzoate and its Synthetic Precursors

As a Senior Application Scientist, I frequently encounter challenges where subtle structural modifications during synthesis demand rigorous analytical tracking. Methyl 4-chloro-5-hydroxy-2-nitrobenzoate (CAS: 1113049-82-3) is a highly specialized building block, most notably utilized as a critical intermediate in the synthesis of Albaconazole, a potent triazole antifungal agent and neuroprotectant .

To successfully synthesize and scale this target, one must master the transition from its commercially available starting material, 4-chloro-3-hydroxybenzoic acid (Precursor A), through the nitrated intermediate, 4-chloro-5-hydroxy-2-nitrobenzoic acid (Precursor B). This guide provides an objective, in-depth spectroscopic comparison of these three compounds, explaining the mechanistic causality behind their analytical signatures and detailing self-validating protocols for their synthesis.

Mechanistic Pathway & Regiochemical Control

The transformation relies on two fundamental organic reactions: electrophilic aromatic substitution (nitration) and Fischer esterification. The most critical step is the nitration, which must be strictly regioselective.

In Precursor A, the hydroxyl group at C3 is a strong, activating ortho/para director, while the carboxylic acid at C1 is a deactivating meta director. The synergistic directing effects, combined with the steric hindrance between the -COOH and -OH groups, drive the incoming nitronium ion exclusively to the para position relative to the hydroxyl group (original C6). This yields Precursor B, which is subsequently esterified to form the target product .

Fig 1: Synthetic workflow from Precursor A to the target methyl ester via regioselective nitration.

Spectroscopic Fingerprinting & Causality

To ensure process integrity, we do not simply run reactions and hope for the best; we build "spectroscopic gates" into the workflow. Each transformation leaves a definitive analytical footprint.

¹H NMR: The Collapse of the Spin System

The most profound spectroscopic transformation occurs during the nitration step. Precursor A exhibits a classic 3-spin AMX aromatic system. Because the protons are located at C2, C5, and C6, you observe a doublet (H2, meta-coupling), a doublet (H5, ortho-coupling), and a doublet of doublets (H6, ortho and meta-coupling) .

When regioselective nitration occurs at the original C6 position, the remaining aromatic protons in Precursor B (now renumbered as C3 and C6) are situated para to each other. Because para-coupling is negligible (J < 1 Hz) on standard 400 MHz instruments, the complex multiplet pattern completely collapses into two distinct singlets . This loss of scalar coupling is the definitive, self-validating marker of regiopurity. In the final step, the target product retains these two singlets but introduces a sharp, highly integrated singlet at ~3.9 ppm, confirming successful methyl esterification.

FT-IR: Tracking Functional Group Interconversion

Infrared spectroscopy serves as an orthogonal validation tool. The introduction of the nitro group in Precursor B is marked by the sudden appearance of intense asymmetric and symmetric N-O stretching bands at approximately 1535 cm⁻¹ and 1350 cm⁻¹, respectively.

During the subsequent esterification, the broad, hydrogen-bonded carboxylic acid carbonyl peak (~1690 cm⁻¹) shifts to a sharper, higher-frequency ester carbonyl peak (~1730 cm⁻¹). Simultaneously, the extremely broad O-H stretch of the acid (spanning 2500–3300 cm⁻¹) resolves into a sharper, distinct phenolic O-H stretch, proving the consumption of the carboxylic acid moiety.

LC-MS: Absolute Mass Confirmation

Electrospray Ionization Mass Spectrometry (ESI-MS) provides the final layer of trust. Nitration adds a net mass of 45 Da (addition of NO₂, loss of H), shifting the [M-H]⁻ ion from m/z 171 to 216. The methylation step adds 14 Da (addition of CH₂), shifting the [M-H]⁻ ion to 230 and generating a clear [M+H]⁺ ion at 232.

Quantitative Spectroscopic Data Summary

The following table synthesizes the expected analytical data used to validate each stage of the synthesis.

Analytical Technique	Precursor A (Starting Material)	Precursor B (Nitrated Intermediate)	Target Product (Methyl Ester)
¹H NMR (400 MHz, DMSO-d₆)	~7.6 (d, 1H), ~7.5 (dd, 1H), ~7.4 (d, 1H)	~8.1 (s, 1H), ~7.4 (s, 1H)	~8.1 (s, 1H), ~7.4 (s, 1H), 3.9 (s, 3H, -OCH₃)
FT-IR (cm⁻¹)	~1690 (C=O, acid), 2500-3300 (broad OH)	~1705 (C=O, acid), 1535 & 1350 (-NO₂)	~1730 (C=O, ester) , 1535 & 1350 (-NO₂)
ESI-MS (Negative Mode)	m/z 171 [M-H]⁻	m/z 216 [M-H]⁻	m/z 230 [M-H]⁻
ESI-MS (Positive Mode)	Not typically observed	Not typically observed	m/z 232 [M+H]⁺
Molecular Weight	172.56 g/mol	217.56 g/mol	231.59 g/mol

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed with built-in analytical checkpoints.

Protocol 1: Regioselective Nitration (Precursor A → Precursor B)

Causality Note: Temperature control (0–5 °C) during this step is not merely for safety; it is a critical thermodynamic gate. Elevated temperatures lead to over-nitration (yielding dinitro byproducts) and oxidative degradation of the electron-rich phenol ring.

• Preparation: Dissolve 10.0 g of 4-chloro-3-hydroxybenzoic acid (Precursor A) in 50 mL of concentrated sulfuric acid (H₂SO₄) in a round-bottom flask. Chill the mixture to 0 °C using an ice-salt bath.

• Nitration: Prepare a nitrating mixture of 4.5 mL concentrated nitric acid (HNO₃, 68%) and 10 mL concentrated H₂SO₄. Add this mixture dropwise to the flask over 30 minutes, strictly maintaining the internal temperature below 5 °C.

• Reaction & IPC: Stir the reaction at 0–5 °C for 2 hours.

  • In-Process Control (IPC): Quench a 10 µL aliquot in water, extract with ethyl acetate, and run TLC (DCM:MeOH 9:1). The disappearance of the starting material indicates completion.

• Workup: Pour the reaction mixture slowly over 300 g of crushed ice with vigorous stirring. The product will precipitate as a yellow solid. Filter the solid under vacuum and wash extensively with ice-cold water until the filtrate is pH neutral. Dry under vacuum at 45 °C.

• Spectroscopic Gate: Run a ¹H NMR spectrum of the crude product. Proceed to Protocol 2 only if the aromatic region displays two singlets. The presence of doublets indicates compromised regioselectivity, and the batch must be recrystallized or rejected.

Protocol 2: Fischer Esterification (Precursor B → Target Product)

Causality Note: Fischer esterification is an equilibrium-driven process. Using methanol as both the reactant and the solvent, combined with a sulfuric acid catalyst, drives the reaction forward via Le Chatelier's principle.

• Preparation: Suspend 10.0 g of the validated Precursor B in 100 mL of anhydrous methanol.

• Catalysis: Add 2.0 mL of concentrated H₂SO₄ dropwise. The suspension will gradually clear as the reaction progresses.

• Reflux: Heat the mixture to reflux (approx. 65 °C) and stir for 12 hours.

  • In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the m/z 216 peak is entirely replaced by the m/z 232 [M+H]⁺ peak.

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Dilute the resulting residue with 150 mL of ethyl acetate.

• Neutralization: Wash the organic layer carefully with saturated aqueous sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases. This removes any unreacted carboxylic acid. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield Methyl 4-chloro-5-hydroxy-2-nitrobenzoate as a dark yellow solid.

• Spectroscopic Gate: Run FT-IR. The batch is validated for downstream Albaconazole synthesis if the broad carboxylic acid O-H stretch is absent and a sharp ester C=O stretch is present at ~1730 cm⁻¹.

References

• Title: 4-Chloro-5-hydroxy-2-nitrobenzoic Acid Methyl Ester Reference Standards (Albaconazole Intermediate) Source: Pharmaffiliates URL: [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The proper handling and disposal of chemical reagents, such as Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, are paramount to maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe disposal of this compound, grounded in scientific principles and best practices for laboratory safety.

I. Hazard Recognition and Risk Assessment: The Foundation of Safe Disposal

Before handling Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, a thorough risk assessment is crucial. Based on the known hazards of analogous compounds, such as other chlorinated and nitrated aromatic substances, we can anticipate the following potential hazards:

• Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[7] Nitroaromatic compounds can have toxic effects.[4]

• Irritation: May cause irritation to the skin, eyes, and respiratory tract.[3]

• Environmental Hazard: Potentially harmful to aquatic life.[7] Improper disposal can lead to environmental contamination.[4][8]

Given these potential hazards, all handling and disposal procedures should be conducted within a certified chemical fume hood.[9][10]

II. Personal Protective Equipment (PPE): Your First Line of Defense

Appropriate PPE is non-negotiable when handling potentially hazardous chemicals. The following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles. A face shield should be worn in addition to goggles if there is a risk of splashing.[10]	Protects against accidental splashes that could cause serious eye damage.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).[10] Inspect gloves for any signs of degradation before use.	Prevents skin contact and absorption of the chemical.
Body Protection	A long-sleeved laboratory coat.[10]	Protects skin and personal clothing from contamination.

III. Disposal Protocol: A Step-by-Step Guide

The disposal of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate must comply with federal, state, and local regulations, as well as institutional policies. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[8][11][12][13]

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect un-used or expired Methyl 4-chloro-5-hydroxy-2-nitrobenzoate in its original container if possible, or in a clearly labeled, compatible container.

  • Contaminated materials such as pipette tips, tubes, and gloves should be collected in a separate, sealable, puncture-proof container lined with a chemically resistant bag.[9][10] This container should be designated for solid hazardous waste.

• Liquid Waste:

  • Solutions containing Methyl 4-chloro-5-hydroxy-2-nitrobenzoate must be collected as hazardous chemical waste.[10]

  • Use a dedicated, leak-proof, and chemically compatible waste container (plastic is often preferred over glass to minimize breakage).[11]

  • Crucially, do not mix this waste with other waste streams unless you have confirmed their compatibility. Incompatible chemicals can react, leading to pressure buildup, fires, or explosions.

  • Never dispose of this chemical down the drain.[9][11]

Step 2: Waste Container Labeling

Proper labeling is a critical component of safe waste management. Your institution's Environmental Health and Safety (EHS) department will likely provide specific hazardous waste tags. The label must include:

• The words "Hazardous Waste".[11]

• The full chemical name: "Methyl 4-chloro-5-hydroxy-2-nitrobenzoate". Avoid abbreviations or chemical formulas.[11]

• The concentration and quantity of the waste. For mixtures, list all components and their approximate percentages.[11]

• The date of waste generation.[11]

• The name and contact information of the principal investigator and the laboratory location.[11]

• Appropriate hazard pictograms (e.g., irritant, toxic, environmentally hazardous).[11]

Step 3: Storage of Hazardous Waste

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.[12] This area should be at or near the point of generation and under the control of laboratory personnel.[14]

• Ensure secondary containment for liquid waste containers to prevent spills from spreading.[14]

• Keep the waste container closed except when adding waste.[9]

Step 4: Arranging for Disposal

• Once the waste container is nearly full (approximately 90% capacity), or if it has been stored for the maximum allowable time according to your institution's policy, arrange for its collection by your EHS department.[9][14]

• Follow your institution's specific procedures for requesting a hazardous waste pickup. This may involve submitting an online form or contacting EHS directly.[11]

IV. Spill Management: Preparedness is Key

In the event of a spill, prompt and appropriate action is essential.

• Small Spills (within a chemical fume hood):

  • Ensure you are wearing appropriate PPE.

  • Absorb the spill with a spill pad or other absorbent material.[15]

  • Place the used absorbent materials in a sealed bag and dispose of them as solid hazardous waste.[15]

  • Clean the spill area with soap and water.[15]

• Large Spills (or any spill outside of a fume hood):

  • Evacuate the immediate area.[10]

  • Alert your colleagues and your laboratory supervisor.

  • Contact your institution's EHS or emergency response team immediately.[15]

V. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

Caption: Decision workflow for the disposal of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research is conducted in an environmentally responsible manner. Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed protocols.

References

• How to Dispose of Chemical Waste . (n.d.). University of Tennessee Health Science Center. Retrieved from [Link]

• Laboratory Waste Management Guidelines . (n.d.). Princeton University Environmental Health and Safety. Retrieved from [Link]

• Phenol, Chloroform, or TRIzol™ Waste Disposal . (2022, May 26). University of Tennessee Health Science Center. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories . (2025, May 21). Daniels Health. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly . (2022, April 11). GAIACA. Retrieved from [Link]

• Disposal of Chemicals in the Laboratory . (2024, July 15). Environmental Marketing Services. Retrieved from [Link]

• Management of Waste . (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Biological Treatment of Nitroaromatics in Wastewater . (2024, March 20). MDPI. Retrieved from [Link]

• Biodegradation of Nitroaromatic Compounds and Explosives . (n.d.). Edited by Jim C. Spain, Julia B. Hughes, and Hans-Joachim Knackmuss. Retrieved from [Link]

• METHYL 4-CHLORO-5-FLUORO-2-NITROBENZOATE . (n.d.). GSRS. Retrieved from [Link]

• Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal . (n.d.). In Environmental Science & Technology. ACS Publications. Retrieved from [Link]

• Degradation of chlorinated nitroaromatic compounds . (2012, March 15). Applied Microbiology and Biotechnology. Retrieved from [Link]

• (PDF) Degradation of chlorinated nitroaromatic compounds . (2012, February 14). ResearchGate. Retrieved from [Link]

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• 3. fishersci.com [fishersci.com]
• 4. mdpi.com [mdpi.com]
• 5. Degradation of chlorinated nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. danielshealth.com [danielshealth.com]
• 9. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
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• 15. Phenol SOP | Environment, Health and Safety [ehs.cornell.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 4-chloro-5-hydroxy-2-nitrobenzoate

This guide provides an in-depth operational plan for the safe handling of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate. As a chlorinated nitroaromatic compound, this substance requires a stringent safety protocol. The following procedures are designed to empower researchers, scientists, and drug development professionals with the knowledge to mitigate risks, ensure experimental integrity, and maintain a safe laboratory environment. Our approach is built on the foundational principle that safety is not merely a checklist but a self-validating system of protocols rooted in scientific understanding.

Hazard Assessment: Understanding the Inherent Risks

Methyl 4-chloro-5-hydroxy-2-nitrobenzoate belongs to a class of compounds—chlorinated nitroaromatics—that are recognized as persistent environmental pollutants and warrant careful handling due to their potential toxicological properties.[1][2] While the specific toxicological profile of this exact molecule may not be fully investigated, the hazards can be inferred from its structural motifs and data on analogous compounds.[3]

The primary risks associated with similar chemicals include significant irritation to the skin, eyes, and respiratory system.[4][5][6][7][8] Ingestion is also a route of exposure that can lead to harmful effects.[4][9] Therefore, all handling procedures must be designed to prevent direct contact and inhalation.

Hazard Classification	Description	Rationale & Causality
Skin Irritation	Causes skin irritation upon direct contact.	The nitro and chloro groups on the aromatic ring can be reactive with biological tissues.
Serious Eye Damage	Can cause serious and potentially irreversible eye irritation or damage.	The eyes are highly sensitive to chemical irritants, and direct contact can lead to significant injury.
Respiratory Irritation	Inhalation of dust or aerosols may cause irritation to the respiratory tract.	Fine solid particles can be easily inhaled, leading to inflammation and discomfort in the nasal passages and lungs.
Acute Toxicity (Oral)	Harmful if swallowed.	While specific LD50 data is unavailable, related compounds show oral toxicity.
Environmental Hazard	Chlorinated nitroaromatics are known to be persistent in the environment.[1][2]	Improper disposal can lead to long-term environmental contamination.

The Hierarchy of Controls: A Proactive Safety Framework

Personal Protective Equipment (PPE) is the final line of defense. The most effective safety protocols begin with robust engineering and administrative controls that are designed to minimize exposure potential from the outset.

Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Engineering Controls:

• Chemical Fume Hood: All handling of Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, especially when in solid/powder form, must be conducted inside a certified chemical fume hood.[4] This is non-negotiable as it contains dust and vapors at the source.

• Ventilation: Ensure the laboratory has adequate general ventilation.[3][10]

• Safety Stations: A functional and easily accessible eyewash station and safety shower are mandatory in any laboratory where this chemical is handled.[3][5][10]

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on a thorough risk assessment of the planned procedure.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical safety goggles & face shield	Chemical-resistant nitrile gloves	Fully-buttoned lab coat	Required if outside of a fume hood (NIOSH-approved respirator with particulate filter)
Preparing Solutions	Chemical safety goggles & face shield	Chemical-resistant nitrile gloves	Chemical-resistant apron over lab coat	Not required if performed in a fume hood
Conducting Reaction	Chemical safety goggles	Chemical-resistant nitrile gloves	Lab coat	Not required if performed in a fume hood
Handling Spills	Chemical safety goggles & face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant coveralls	Required (NIOSH-approved respirator with appropriate cartridges)

Detailed PPE Specifications:

• Eye and Face Protection: Wear chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166 at all times.[3][10] When there is a risk of splashing, such as during solution preparation or transfer, a face shield must be worn in addition to goggles.[4]

• Skin and Body Protection:

  • Gloves: Use chemical-resistant gloves, such as nitrile.[4] Before each use, gloves must be inspected for any signs of degradation or pinholes. Employ proper glove removal techniques to avoid contaminating your skin.[11]

  • Lab Coat: A clean, fully buttoned lab coat is the minimum requirement.[4] For tasks with a higher potential for splashes, supplement with a chemical-resistant apron.

• Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed whenever workplace conditions warrant a respirator's use.[3] If engineering controls are insufficient, or during an emergency, a NIOSH-approved respirator with the appropriate particulate or organic vapor cartridges is necessary.[6][11]

Step-by-Step Safe Handling Workflow

Adherence to a strict, logical workflow is critical for minimizing risk. This workflow ensures that safety measures are in place before, during, and after the chemical is handled.

Caption: A systematic workflow for handling hazardous chemicals.

Emergency Response Protocols

In the event of an accidental exposure, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[3][7] Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[9]

• Inhalation: Move the individual to fresh air at once.[3][5] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[3] Never give anything by mouth to an unconscious person.[3][11] Seek immediate medical attention.

Decontamination and Disposal Plan

Proper disposal is a critical component of the chemical lifecycle, reflecting our responsibility as scientists to protect the environment.

• Waste Classification: All materials contaminated with Methyl 4-chloro-5-hydroxy-2-nitrobenzoate, including the chemical itself, weighing papers, gloves, and disposable labware, must be treated as hazardous waste.[4][11]

• Waste Segregation:

  • Solid Waste: Collect in a clearly labeled, sealed container designated for solid hazardous chemical waste.[4]

  • Liquid Waste: Collect solutions in a compatible, sealed, and clearly labeled container for liquid hazardous waste.[4]

• Disposal Procedure: All waste must be disposed of through a licensed professional waste disposal service in accordance with all applicable federal, state, and local regulations.[9][11][12] Do not discharge into drains or the environment.[9][11]

By integrating these scientifically grounded protocols into your daily laboratory operations, you build a culture of safety that protects not only yourself and your colleagues but also the integrity of your research.

References

• Material Safety Data Sheet - Methyl 4-Nitrobenzoate, 99+%. Cole-Parmer.
• Material Safety Data Sheet - Ethyl 4-nitrobenzoate, 99%. Cole-Parmer.
• Personal protective equipment for handling 4-Amino-3-nitrobenzophenone. Benchchem.
• SAFETY DATA SHEET. MilliporeSigma.
• SAFETY DATA SHEET. TCI Chemicals.
• SAFETY DATA SHEET. Fisher Scientific.
• material safety data sheet. Capot Chemical.
• Methyl 3-methyl-4-nitrobenzoate Safety Data Sheet. Apollo Scientific.
• SAFETY DATA SHEET. Thermo Fisher Scientific.
• SAFETY DATA SHEET. Thermo Fisher Scientific.
• Degradation of chlorinated nitroaromatic compounds. ResearchGate.
• SAFETY DATA SHEET. TCI Chemicals.
• Degradation of chlorinated nitroaromatic compounds. PubMed.

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